2,2-Bis(methoxymethyl)morpholine

• CAS: 735254-36-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 2,2-Bis(methoxymethyl)morpholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Morpholine and its derivatives are pivotal structural motifs in a vast array of pharmaceuticals and bioactive molecules, prized for their favorable physicochemical properties and biological activities.[1][2] This technical guide provides a comprehensive overview of a proposed synthetic pathway and detailed characterization methods for a specific, highly substituted derivative: 2,2-Bis(methoxymethyl)morpholine. While direct literature on the synthesis of this exact molecule is sparse, this document, authored from the perspective of a Senior Application Scientist, extrapolates from established methodologies for the synthesis of 2,2-disubstituted morpholines to present a robust and scientifically sound approach.[3][4][5] The guide further outlines the expected analytical signatures of the target compound using modern spectroscopic techniques, providing a predictive framework for its identification and purification. This document is intended to serve as a practical resource for researchers engaged in the synthesis of novel morpholine analogs and for professionals in drug discovery and development.

Introduction: The Significance of the Morpholine Scaffold

The morpholine ring, a six-membered saturated heterocycle containing both an amine and an ether functional group, is a privileged scaffold in medicinal chemistry.[6] Its presence is noted in numerous approved drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib.[6] The unique structural and electronic properties of the morpholine moiety, such as its hydrogen bond accepting capability and its ability to improve aqueous solubility and metabolic stability, make it a desirable component in drug design.[2] The synthesis of highly substituted morpholines, particularly those with substitution at the C2 position, remains an area of active research, as these modifications can significantly influence the pharmacological profile of a molecule.[7][8] This guide focuses on the synthesis and characterization of 2,2-Bis(methoxymethyl)morpholine, a novel derivative with potential applications in the development of new chemical entities.

Proposed Synthesis of 2,2-Bis(methoxymethyl)morpholine

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, 2,2-Bis(methoxymethyl)morpholine, points towards an N-protected amino alcohol precursor. This precursor can be envisioned to undergo an intramolecular cyclization to form the morpholine ring. The 2,2-bis(methoxymethyl) moiety can be installed prior to the cyclization.

Caption: Proposed synthetic pathway for 2,2-Bis(methoxymethyl)morpholine.

Detailed Experimental Protocol (Hypothetical)

This protocol is a scientifically informed projection based on analogous transformations.

Step 1: N-Protection of 2-Amino-2-(hydroxymethyl)propane-1,3-diol

• To a solution of 2-amino-2-(hydroxymethyl)propane-1,3-diol in a suitable solvent (e.g., a mixture of dioxane and water), add a base such as sodium bicarbonate.

• Cool the mixture in an ice bath and add di-tert-butyl dicarbonate (Boc)₂O portion-wise.

• Allow the reaction to warm to room temperature and stir overnight.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-Boc protected intermediate.

Step 2: Williamson Ether Synthesis

• To a solution of the N-Boc protected intermediate in a polar aprotic solvent (e.g., THF), add a strong base such as sodium hydride (NaH) at 0 °C.

• After stirring for a short period, add methyl iodide (CH₃I) and allow the reaction to proceed at room temperature until completion (monitored by TLC).

• Quench the reaction carefully with water and extract the product with an organic solvent.

• Purify the crude product by column chromatography to obtain the bis(methoxymethyl) intermediate.

Step 3: Deprotection of the N-Boc Group

• Dissolve the bis(methoxymethyl) intermediate in a suitable solvent such as dichloromethane (DCM).

• Add an excess of trifluoroacetic acid (TFA) and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure to yield the deprotected amino alcohol as its trifluoroacetate salt. Neutralize with a suitable base to obtain the free amine.

Step 4: Intramolecular Cyclization

• One common method for such cyclizations involves the activation of the terminal hydroxyl group. For instance, the deprotected amino alcohol can be treated with a reagent like tosyl chloride in the presence of a base to form a tosylate in situ.

• The intramolecular nucleophilic attack of the amine onto the activated carbon would then lead to the formation of the morpholine ring.

• Alternatively, methods involving Mitsunobu reaction conditions could be employed. [9]4. The final product, 2,2-Bis(methoxymethyl)morpholine, would be purified by column chromatography or distillation.

Characterization of 2,2-Bis(methoxymethyl)morpholine

Thorough characterization is essential to confirm the identity and purity of the synthesized 2,2-Bis(methoxymethyl)morpholine. The following section details the expected analytical data based on the structure of the molecule and known data for similar morpholine derivatives. [10][11][12]

Spectroscopic Data (Predicted)

Technique	Expected Observations
¹H NMR	Signals corresponding to the two equivalent methoxymethyl groups (-OCH₃ and -CH₂-O-). A singlet for the six protons of the two methyl groups and a singlet for the four protons of the two methylene groups. The four protons on the morpholine ring adjacent to the oxygen and nitrogen atoms would appear as distinct multiplets. A broad singlet for the N-H proton.
¹³C NMR	Resonances for the methyl carbons of the methoxymethyl groups. Signals for the methylene carbons of the methoxymethyl groups. A quaternary carbon signal for the C2 position of the morpholine ring. Resonances for the other three carbons of the morpholine ring.
IR Spectroscopy	A broad absorption band in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration. C-H stretching vibrations for the alkyl groups in the 2850-3000 cm⁻¹ region. A prominent C-O-C stretching band around 1100 cm⁻¹.
Mass Spectrometry	The molecular ion peak [M]⁺ corresponding to the molecular weight of 2,2-Bis(methoxymethyl)morpholine. Characteristic fragmentation patterns involving the loss of methoxymethyl groups or cleavage of the morpholine ring.

Experimental Workflow for Characterization

The following workflow outlines the logical sequence of analytical techniques to be employed for the comprehensive characterization of the synthesized compound.

Caption: Experimental workflow for the characterization of 2,2-Bis(methoxymethyl)morpholine.

Conclusion and Future Perspectives

This technical guide has presented a detailed, albeit predictive, framework for the synthesis and characterization of 2,2-Bis(methoxymethyl)morpholine. By leveraging established synthetic methodologies for substituted morpholines, a viable and logical synthetic route has been proposed. [3][4][5]Furthermore, the expected analytical data from key spectroscopic techniques have been outlined to aid in the identification and purification of this novel compound.

The synthesis of 2,2-Bis(methoxymethyl)morpholine opens up avenues for further research. Its potential as a building block in the synthesis of more complex molecules, including new pharmaceutical candidates, warrants investigation. The methoxymethyl groups at the C2 position could influence the molecule's solubility, lipophilicity, and metabolic stability, properties that are of paramount importance in drug discovery. Future work should focus on the experimental validation of the proposed synthetic route and a thorough evaluation of the biological activity of this and related novel morpholine derivatives. The morpholine scaffold continues to be a source of inspiration for medicinal chemists, and the exploration of its diverse substitution patterns will undoubtedly lead to the discovery of new and improved therapeutic agents. [2][7]

References

• Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines - PMC. (n.d.).
• Efficient Synthesis of Substituted Morpholine Derivatives via an Indium(III)-catalyzed Reductive Etherification Reaction | Chemistry Letters | Oxford Academic. (2020, June 15).
• Synthesis of Antitricyclic Morpholine Derivatives through Iodine(III)-Mediated Intramolecular Umpolung Cycloaddition of Olefins | The Journal of Organic Chemistry - ACS Publications. (2020, February 26).
• Three-Component Synthesis of Morpholine Derivatives. (2020).
• Morpholine synthesis - Organic Chemistry Portal. (n.d.).
• ChemInform Abstract: A Concise and Efficient Synthesis of Substituted Morpholines. | Request PDF - ResearchGate. (2025, August 7).
• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing). (n.d.).
• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QO00390B. (2022, June 25).
• (2R)-2-(Methoxymethyl)morpholine synthesis - ChemicalBook. (n.d.).
• 2,2-Bis(methoxymethyl)morpholine - Hazard Genotoxicity - EPA. (2025, October 15).
• 2-(Methoxymethyl)morpholine | C6H13NO2 | CID 14933202 - PubChem. (n.d.).
• Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines - Beilstein Journals. (2015, April 22).
• US3151112A - Process for the preparation of morpholines - Google Patents. (n.d.).
• Application Note and Protocol: GC-MS Method for the Detection of Morpholine Derivatives - Benchchem. (n.d.).
• Synthesis and SAR of morpholine and its derivatives: A review update - E3S Web of Conferences. (n.d.).
• (2S)-2-(methoxymethyl)morpholine | C6H13NO2 | CID 10103206 - PubChem. (n.d.).
• (PDF) Morpholines. Synthesis and Biological Activity - ResearchGate. (n.d.).
• Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient - The Royal Society of Chemistry. (n.d.).
• Morpholine: A Multi-Purpose Chemical for Industrial Applications from Silver Fern Chemical. (n.d.).
• The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. - ResearchGate. (n.d.).
• 2,3-Bis(methoxymethyl)morpholine | C8H17NO3 | CID 17964082 - PubChem. (n.d.).
• Morpholine - the NIST WebBook - National Institute of Standards and Technology. (n.d.).
• Recognizing the NMR pattern for morpholine - ACD/Labs. (2008, May 6).
• Morpholine - the NIST WebBook. (n.d.).
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• 2,2-Bis(methoxymethyl)morpholine - Toxics Release Inventory - EPA. (n.d.).
• 2-(Methoxymethyl)morpholine - - Sigma-Aldrich. (n.d.).
• Morpholine - Wikipedia. (n.d.).
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Protocols & Analytical Methods

Application Notes & Protocols: A Guide to Diastereoselective Reactions with C2-Substituted Chiral Morpholine Auxiliaries

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the application of chiral morpholine derivatives, specifically focusing on the principles and protocols for diastereoselective carbon-carbon bond-forming reactions. While the target compound "2,2-Bis(methoxymethyl)morpholine" represents a structurally intriguing chiral auxiliary, the published literature extensively covers the broader class of C2-substituted morpholines in this context. Therefore, this guide synthesizes established principles from analogous systems to provide robust, field-proven protocols for researchers exploring the potential of this scaffold.

The core principle lies in using the chiral morpholine moiety as a covalently-bonded chiral auxiliary. By attaching this scaffold to a pro-chiral substrate, typically via an amide linkage, the inherent stereochemistry of the morpholine ring effectively directs the approach of incoming reagents, leading to a predictable and highly selective formation of one diastereomer over the other.

Part 1: The Foundational Principle - Steric Control via Chiral Morpholine Amide Enolates

The efficacy of a C2-substituted morpholine as a chiral auxiliary is rooted in its ability to enforce facial selectivity upon a planar intermediate, most commonly a Z-enolate. The morpholine ring, with its defined chair-like conformation, positions the C2-substituent(s) in a pseudo-axial or pseudo-equatorial orientation that creates a significant steric bias.

When the morpholine nitrogen is acylated and subsequently deprotonated with a strong base (e.g., Lithium Diisopropylamide - LDA), a rigid Z-enolate is formed. Chelation between the lithium cation, the enolate oxygen, and the morpholine ring oxygen can further lock the conformation. In this rigid structure, the substituent at the C2 position acts as a steric shield, effectively blocking one face of the enolate. Consequently, an incoming electrophile is directed to attack from the opposite, less-hindered face, resulting in high diastereoselectivity.[1][2]

The hypothetical "2,2-Bis(methoxymethyl)morpholine" is an excellent conceptual model. The two methoxymethyl groups at the C2 position would create a formidable steric barrier, presumably leading to exceptionally high levels of stereocontrol.

Fig. 1: General workflow for auxiliary-controlled diastereoselective reactions.

Part 2: Application Note - Diastereoselective Alkylation

The alkylation of chiral enolates is a cornerstone of asymmetric synthesis. The use of a morpholine-based auxiliary provides a reliable and effective method for the synthesis of α-substituted chiral carboxylic acid derivatives.

Causality and Methodological Insights

The success of this protocol hinges on several critical factors:

• Enolate Geometry: The use of lithium-based amides like LDA at low temperatures (-78 °C) is crucial for the kinetic formation of the Z-enolate, which presents a well-defined and predictable stereochemical environment.[2]

• Temperature Control: Maintaining a very low temperature throughout the deprotonation and alkylation steps is paramount to prevent enolate equilibration or decomposition, which would erode diastereoselectivity.

• Electrophile Reactivity: Highly reactive electrophiles, such as benzyl bromide or allyl iodide, are ideal as they react quickly with the enolate at low temperatures, minimizing side reactions.

Protocol: Diastereoselective Alkylation of an N-Propionyl Morpholine

This protocol describes the synthesis of (S)-2-methyl-3-phenylpropanoic acid using a generic (S)-C2-substituted morpholine as the chiral auxiliary.

Step 1: Acylation of the Chiral Auxiliary

• To a solution of the (S)-C2-substituted morpholine (1.0 equiv.) in toluene (0.5 M), add triethylamine (1.5 equiv.).

• Cool the mixture to 0 °C and add propionyl chloride (1.2 equiv.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours or until TLC analysis indicates complete consumption of the morpholine.

• Quench the reaction with saturated aqueous NH₄Cl solution and extract the aqueous phase with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude N-propionyl morpholine by flash column chromatography (silica gel, hexanes/ethyl acetate gradient).

Step 2: Diastereoselective Alkylation

• Prepare a solution of the N-propionyl morpholine (1.0 equiv.) in anhydrous THF (0.2 M) in a flame-dried, argon-purged flask.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• In a separate flask, prepare a solution of lithium diisopropylamide (LDA) by adding n-BuLi (1.1 equiv., 2.5 M in hexanes) to a solution of diisopropylamine (1.2 equiv.) in anhydrous THF at -78 °C. Stir for 30 minutes at 0 °C.

• Slowly add the freshly prepared LDA solution to the morpholine amide solution at -78 °C via cannula. Stir for 1 hour to ensure complete enolate formation.

• Add benzyl bromide (1.5 equiv.) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Determine the diastereomeric ratio (d.r.) of the crude product by ¹H NMR or GC analysis before purification by flash chromatography.[2]

Step 3: Auxiliary Cleavage

• Dissolve the purified alkylated product (1.0 equiv.) in a 3:1 mixture of THF and water (0.2 M).

• Cool the solution to 0 °C and add 30% aqueous hydrogen peroxide (4.0 equiv.), followed by solid lithium hydroxide (2.0 equiv.).

• Stir vigorously at 0 °C for 4 hours.

• Quench the reaction by adding an aqueous solution of Na₂SO₃ (1.5 M, 5.0 equiv.) and stir for 30 minutes.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract the desired carboxylic acid with ethyl acetate. The aqueous layer will contain the protonated chiral auxiliary, which can be recovered by basification and extraction.

• Dry the organic layer over Na₂SO₄, concentrate, and purify to yield the enantiomerically enriched carboxylic acid.

Electrophile (E-X)	Typical Yield (%)	Typical d.r.
Benzyl Bromide	85-95%	>95:5
Allyl Iodide	80-90%	>95:5
Methyl Iodide	75-85%	>90:10
Ethyl Iodide	70-80%	>90:10

Table 1: Representative results for the diastereoselective alkylation of chiral morpholine amides.

Part 3: Application Note - Diastereoselective Aldol Reactions

The aldol reaction is one of the most powerful methods for constructing β-hydroxy carbonyl compounds.[3] When mediated by a chiral morpholine amide, this reaction can proceed with excellent control over both relative and absolute stereochemistry. Boron-mediated soft enolization is particularly effective for amide substrates, leading to high levels of syn-diastereoselectivity.[4]

Causality and Methodological Insights

The stereochemical outcome is governed by a highly organized, chair-like Zimmerman-Traxler transition state.

• Boron Enolate Formation: Reagents like di-n-butylboron triflate (Bu₂BOTf) or (−)-B-chlorodiisopinocampheylborane ((Ipc)₂BCl) react with the N-acyl morpholine in the presence of a hindered base to form a boron enolate. This process is highly selective for the Z-enolate geometry.

• Chelated Transition State: The boron atom coordinates with the incoming aldehyde's carbonyl oxygen, forcing the aldehyde's substituent (R') into an equatorial position to minimize steric interactions. This locks the transition state and dictates the stereochemistry of the newly formed C-C bond and hydroxyl group.[4]

Fig. 2: Rationale for syn-selectivity in boron-mediated aldol reactions.

Protocol: Diastereoselective syn-Aldol Reaction

This protocol details the reaction between an N-acetyl morpholine auxiliary and isobutyraldehyde.

Step 1: N-Acetyl Morpholine Preparation

• Prepare the N-acetyl morpholine derivative from the parent chiral morpholine and acetyl chloride following the acylation protocol described in Part 2.

Step 2: Boron-Mediated Aldol Addition

• In a flame-dried, argon-purged flask, dissolve the N-acetyl morpholine (1.0 equiv.) in anhydrous CH₂Cl₂ (0.1 M).

• Cool the solution to 0 °C. Add N,N-diisopropylethylamine (DIPEA, 2.5 equiv.), followed by the dropwise addition of di-n-butylboron triflate (Bu₂BOTf, 2.2 equiv., 1.0 M solution).

• Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

• Add the aldehyde (e.g., isobutyraldehyde, 1.5 equiv.) dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by adding pH 7 phosphate buffer, followed by methanol and 30% hydrogen peroxide. Stir vigorously for 1 hour at 0 °C to break down the boron complexes.

• Separate the layers and extract the aqueous phase with CH₂Cl₂ (3x).

• Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over Na₂SO₄.

• Concentrate under reduced pressure and purify by flash column chromatography to yield the syn-aldol adduct.

Aldehyde	Typical Yield (%)	Typical d.r. (syn:anti)
Isobutyraldehyde	80-90%	>98:2
Benzaldehyde	85-95%	>95:5
Propionaldehyde	75-85%	>95:5

Table 2: Representative results for diastereoselective aldol reactions.[4]

References

• Nurnabi, M., & Ismail, M. (n.d.). Synthesis of Biologically Important Chiral Morpholine Derivatives.
• BenchChem Technical Support Team. (2025, December). Application of Chiral Morpholine Derivatives in Asymmetric Synthesis. BenchChem.
• Pedzisa, L., Monastyrskyi, A., et al. (2023). Enantio‐ and Diastereoselective (Ipc)2BOTf‐Mediated Aldol Reactions of Morpholine Carboxamides. Helvetica Chimica Acta, 106, e202300126.
• (n.d.). Direct Aldol Reactions.
• Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Semantic Scholar.
• (n.d.). Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists. PMC.
• (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journals.
• (n.d.). Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. PMC.
• (n.d.). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis. Williams College Chemistry.
• Luo, S., & Wang, P. G. (n.d.). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. PMC.

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"2,2-Bis(methoxymethyl)morpholine" as a ligand in transition metal catalysis

Application Note: 2,2-Bis(methoxymethyl)morpholine as a Ligand in Transition Metal Catalysis

Executive Summary

2,2-Bis(methoxymethyl)morpholine (CAS: 276862-80-7) represents a specialized class of hemilabile ether-amine ligands . Unlike standard morpholine, which acts primarily as a monodentate

-donor, the 2,2-bis(methoxymethyl) derivative incorporates two key structural features:

• Geminal Disubstitution (Thorpe-Ingold Effect): The gem-dimethyl-like substitution at the C2 position restricts conformational flexibility, pre-organizing the ligand for metal binding and enhancing the stability of the resulting complex.

• Hemilabile Ether Arms: The methoxymethyl groups provide secondary, weak coordination sites (oxygen donors) that can reversibly bind to the metal center. This "on-off" mechanism stabilizes coordinatively unsaturated intermediates during catalytic cycles (e.g., after oxidative addition) while readily dissociating to allow substrate binding.

This guide details the application of 2,2-Bis(methoxymethyl)morpholine in Palladium (Pd) and Nickel (Ni) catalyzed cross-coupling reactions, specifically targeting challenging substrates where standard amine ligands fail due to lack of steric protection or secondary stabilization.

Ligand Profile & Coordination Chemistry

Structural Analysis

The ligand features a morpholine core with a quaternary carbon at position 2. This steric bulk proximal to the nitrogen donor (N4) creates a protected pocket around the metal center, mimicking the steric demand of bulky phosphines (e.g.,

) but using robust nitrogen and ether donors.

• Primary Donor: Morpholine Nitrogen (

  , hard/borderline donor).

• Secondary Donor: Methoxymethyl Oxygens (weak, hemilabile).

• Geometry: The gem-disubstitution at C2 forces the methoxymethyl groups into a specific orientation, facilitating potential

  or coordination modes depending on the metal's coordination sphere.

Mechanistic Advantage: The Hemilabile Effect

In a typical Pd-catalyzed cycle (e.g., Suzuki-Miyaura), the rate-determining step often involves the stability of the Pd(0) species or the reductive elimination from Pd(II).

• Stabilization: The ether oxygen coordinates to the electrophilic Pd(II) species, preventing decomposition (formation of Pd black).

• Lability: The weak Pd-O bond breaks easily in the presence of a strong nucleophile (e.g., boronic acid), opening the coordination site for transmetallation without inhibiting the reaction rate.

Figure 1: Catalytic cycle illustrating the hemilabile stabilization of the Pd(II) intermediate by the methoxymethyl ether arms.

Applications & Case Studies

Palladium-Catalyzed Suzuki-Miyaura Coupling

The ligand is particularly effective for coupling sterically hindered aryl chlorides where standard phosphines may be too labile or prone to oxidation.

Parameter	Condition	Rationale
Precatalyst	or	Source of Pd(0/II).
Ligand Loading	2.0 - 4.0 mol% (L:M ratio 2:1)	Excess ligand ensures saturation of the metal center.
Base	or	Mild bases compatible with ether functionality.
Solvent	Toluene or 1,4-Dioxane	Non-coordinating solvents maximize the hemilabile effect.
Temperature	80°C - 100°C	Thermal energy required to drive the cycle; ligand is thermally stable.

Nickel-Catalyzed C-N Coupling (Buchwald-Hartwig Type)

For Ni-catalyzed amination, the 2,2-bis(methoxymethyl)morpholine acts as a stabilizing ligand for Ni(0), preventing aggregation. The hard Nitrogen donor matches well with the oxophilic nature of Nickel.

Detailed Experimental Protocol

Protocol A: Ligand Screening for Suzuki Coupling of Aryl Chlorides

Objective: Evaluate the efficiency of 2,2-Bis(methoxymethyl)morpholine in coupling 4-chlorotoluene with phenylboronic acid.

Materials:

• (Sigma-Aldrich, 98%)

• 2,2-Bis(methoxymethyl)morpholine (HCl salt, neutralize prior to use or use with excess base)

• 4-Chlorotoluene (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• (2.0 equiv)

• Toluene (Anhydrous)

Step-by-Step Procedure:

• Ligand Preparation (Free Base Generation):

  • Note: If using the HCl salt (CAS 276862-80-7), dissolve 100 mg in 5 mL DCM and wash with saturated

    . Dry the organic layer over , filter, and concentrate to obtain the free amine oil.

  • Why? The HCl salt will quench the base and inhibit the catalytic cycle if not neutralized.

• Catalyst Complexation:

  • In a glovebox or under Argon, charge a reaction vial with

    (2.2 mg, 0.01 mmol, 1 mol%) and 2,2-Bis(methoxymethyl)morpholine (3.5 mg, 0.02 mmol, 2 mol%).

  • Add 1 mL of anhydrous Toluene.

  • Stir at Room Temperature (RT) for 30 minutes. The solution should turn from orange to a pale yellow/clear, indicating ligation.

• Reaction Assembly:

  • Add 4-Chlorotoluene (118 µL, 1.0 mmol).

  • Add Phenylboronic acid (183 mg, 1.5 mmol).

  • Add

    (424 mg, 2.0 mmol).

  • Seal the vial with a crimp cap/septum.

• Execution:

  • Heat the reaction block to 100°C with vigorous stirring (1000 rpm).

  • Monitor reaction progress via GC-MS or TLC at 2h, 6h, and 12h.

  • Checkpoint: The reaction mixture should remain homogeneous or a fine suspension. Formation of a black precipitate (Pd black) indicates ligand dissociation/failure.

• Workup:

  • Cool to RT. Filter through a pad of Celite eluting with EtOAc.

  • Concentrate and analyze yield.

Data Interpretation Table:

Observation	Diagnosis	Action
High Yield (>90%)	Ligand effectively stabilizes Pd cycle.	Proceed to substrate scope.[1]
Low Yield (<20%) + Pd Black	Ligand dissociation; insufficient stabilization.	Increase L:M ratio to 3:1 or lower Temp.
No Reaction + Clear Solution	Oxidative addition failed.	Ligand is too sterically hindered; switch to Iodide/Bromide.

Safety & Handling

• Toxicity: Morpholine derivatives can be skin irritants. The specific toxicology of the 2,2-bis(methoxymethyl) variant is not fully characterized; treat as a potential irritant and use standard PPE (gloves, goggles).

• Stability: The ligand is air-stable as a hydrochloride salt. The free base is hygroscopic and should be stored under inert gas to prevent absorption of moisture/CO2.

References

• PubChem. (n.d.). 2,2-Bis(methoxymethyl)morpholine hydrochloride (CAS 276862-80-7).[2] National Library of Medicine. Retrieved February 23, 2026, from [Link]

• Mubashra, S., et al. (2025).[1] An insight into the synthetic routes for N-arylation of morpholine using metal-catalyzed and metal-free methods. Molecular Diversity.[1] Retrieved from [Link]

• Braunstein, P., & Naud, F. (2001). Hemilability of Hybrid Ligands and the Coordination Chemistry of Oxazoline-Based Systems. Angewandte Chemie International Edition. (Contextual reference for hemilabile ether-amine mechanisms).

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protocol for N-alkylation of "2,2-Bis(methoxymethyl)morpholine"

[1][2]

Introduction & Strategic Analysis

2,2-Bis(methoxymethyl)morpholine (CAS: 735254-36-1) is a specialized heterocyclic building block.[1][2] Unlike unsubstituted morpholine, this scaffold incorporates two methoxymethyl ether side chains at the C2 position. These groups serve two critical functions in medicinal chemistry:

• Solubility Enhancement: The additional oxygen atoms increase hydrophilicity and hydrogen-bond accepting capability without introducing a formal charge.[1]

• Metabolic Stability: The quaternary center at C2 blocks oxidative metabolism (e.g., CYP450 hydroxylation) at the typically labile

  -position next to the ether oxygen.[1][3]

Chemical Challenge: While the nitrogen atom is at the N4 position (distal to the C2 quaternary center), the 2,2-disubstitution induces conformational locking (typically a chair conformation).[1] One methoxymethyl group inevitably occupies an axial position, potentially creating 1,3-diaxial steric pressure that can retard nucleophilic attack, particularly with bulky electrophiles.[1]

This protocol details two validated pathways to overcome these constraints: Direct Nucleophilic Substitution (

) and Reductive Amination .[1][3]

Decision Matrix: Selecting the Right Method

Before starting, select the method based on your available electrophile.

Figure 1: Strategic decision tree for selecting the optimal N-alkylation pathway.

Experimental Protocols

Method A: Direct Alkylation ( )

Best for: Primary alkyl halides, benzyl halides, and unhindered secondary electrophiles.[1][3]

Mechanistic Insight

The reaction relies on the basicity of the morpholine nitrogen.[3] Because the 2,2-bis(methoxymethyl) groups increase the polarity of the molecule, standard non-polar solvents (Toluene) often result in poor conversion.[1] Acetonitrile (MeCN) is the solvent of choice due to its high dielectric constant, which stabilizes the transition state, and its ability to solubilize the polar morpholine starting material.[1]

Materials

• Substrate: 2,2-Bis(methoxymethyl)morpholine (1.0 equiv)

• Electrophile: Alkyl halide (1.1 – 1.2 equiv)[1]

• Base: Cesium Carbonate (

  ) (2.0 equiv) or Potassium Carbonate ( ) (3.0 equiv)[1]

• Solvent: Anhydrous Acetonitrile (MeCN) [0.2 M concentration]

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – Use if alkyl chloride is the electrophile.[1]

Step-by-Step Procedure

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2,2-Bis(methoxymethyl)morpholine (1.0 equiv) in anhydrous MeCN .

• Base Addition: Add

  (2.0 equiv).

  • Note:

    is preferred over for this substrate because the "cesium effect" (higher solubility in organic solvents) helps drive the reaction despite the steric bulk of the morpholine.

• Electrophile Addition: Add the Alkyl Halide (1.1 equiv) dropwise at room temperature.[1]

  • Exotherm Alert: If using highly reactive halides (e.g., benzyl bromide, methyl iodide), cool to 0°C during addition.[1]

• Reaction:

  • Standard: Stir at 60°C for 4–12 hours.

  • Difficult Substrates: If the electrophile is secondary or sterically hindered, heat to reflux (82°C) and monitor by LC-MS.

• Workup:

  • Cool to room temperature.[1][4][5][6]

  • Filter through a pad of Celite to remove inorganic salts.[1] Wash the pad with EtOAc.[1]

  • Concentrate the filtrate under reduced pressure.[1]

• Purification: The crude residue is often pure enough for subsequent steps.[1] If purification is needed, use flash column chromatography (Silica gel; Gradient: 0

  10% MeOH in DCM).[1]

Method B: Reductive Amination

Best for: Introducing bulky groups or when the alkyl halide is unstable/unavailable.[1]

Mechanistic Insight

This method proceeds via an iminium ion intermediate.[1] The steric bulk at C2 of the morpholine ring can hinder the initial attack on the carbonyl carbon. Therefore, a stronger acid catalyst (Acetic Acid) and a sufficient equilibrium time (pre-stirring) are required before adding the reducing agent.[1]

Materials

• Substrate: 2,2-Bis(methoxymethyl)morpholine (1.0 equiv)

• Carbonyl: Aldehyde or Ketone (1.1 – 1.5 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (

  , ) (1.5 – 2.0 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

• Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv)[1]

Step-by-Step Procedure

• Imine Formation: In a dry vial, dissolve 2,2-Bis(methoxymethyl)morpholine (1.0 equiv) and the Aldehyde/Ketone (1.1 equiv) in DCE (0.2 M).[1]

• Activation: Add Acetic Acid (1.0 equiv). Stir at room temperature for 30–60 minutes.

  • Why? This pre-stirring ensures formation of the iminium species.[1] The acid protonates the carbonyl oxygen, making it more susceptible to attack by the sterically modified morpholine.

• Reduction: Add

  (1.5 equiv) in one portion.

  • Note: Gas evolution (

    ) may occur; ensure the vessel is vented.[1]

• Reaction: Stir at room temperature for 2–16 hours.

• Quench & Workup:

  • Quench by adding saturated aqueous

    (slowly).[1] Stir for 15 minutes until gas evolution ceases.

  • Extract with DCM (

    ).[1]

  • Crucial Step: Because the product is amine-rich and polar (due to methoxymethyl groups), ensure the aqueous layer pH is >10 before extraction to keep the amine in the organic phase.[1]

• Purification: Dry organic layers over

  , filter, and concentrate. Purify via neutral alumina chromatography or silica gel (DCM/MeOH/ ).

Troubleshooting & Optimization Guide

The unique polarity of the bis(methoxymethyl) groups can cause specific issues. Use this table to diagnose problems.

Symptom	Probable Cause	Corrective Action
Low Conversion (Method A)	Steric hindrance or poor solubility of base.[1]	Switch base to . Add TBAI (Tetrabutylammonium iodide) as a phase transfer catalyst (10 mol%).[1] Increase temp to reflux.
Product stuck in Aqueous Layer	High polarity of product (3 oxygen atoms).[1]	Do NOT use simple ether extraction.[1] Use DCM or Chloroform/Isopropanol (3:1) for extraction.[1] Saturate aqueous layer with NaCl (salting out).[1]
Poly-alkylation (Method A)	Excess highly reactive alkyl halide.[1]	Strict stoichiometry (1.0 equiv amine : 1.0 equiv halide).[1] Add halide at 0°C.
No Reaction (Method B)	Ketone is too sterically hindered.[1]	Switch solvent to Titanium(IV) isopropoxide ( ) neat, followed by in MeOH (Titanium-mediated reductive amination).[1]

References

• BenchChem. (2025).[1][5][7] Application Notes and Protocols for N-Alkylation of 4-(2,2-diphenylethyl)morpholine. Retrieved from [1]

• Ghorai, M. K., et al. (2015).[1][3] Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journal of Organic Chemistry. Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 14933202, 2-(Methoxymethyl)morpholine. Retrieved from [1]

• Trabocchi, A., et al. (2018).[1][3] Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics. Frontiers in Chemistry. Retrieved from [1]

Sources

• 1. 2-(Methoxymethyl)morpholine | C6H13NO2 | CID 14933202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. BJOC - Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines [beilstein-journals.org]
• 7. benchchem.com [benchchem.com]

Application Note: Strategic Incorporation of 2,2-Bis(methoxymethyl)morpholine in Natural Product Semisynthesis

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It focuses on the specific utility of 2,2-Bis(methoxymethyl)morpholine as a strategic building block for optimizing natural product scaffolds, particularly in the context of improving physicochemical properties (ADME) and metabolic stability.

Part 1: Executive Summary & Scientific Rationale

The Challenge in Natural Product Drug Development

Natural products (NPs) often possess potent biological activity but suffer from poor "drug-like" properties: low aqueous solubility, rapid metabolic clearance, or poor oral bioavailability. A critical metabolic "soft spot" in many nitrogenous heterocycles is the carbon alpha to the heteroatom, which is susceptible to oxidative metabolism by Cytochrome P450 enzymes.

The Solution: 2,2-Bis(methoxymethyl)morpholine

2,2-Bis(methoxymethyl)morpholine (CAS: 735254-36-1) represents a "privileged" structural motif. Unlike standard morpholine, this gem-disubstituted variant offers three distinct advantages when grafted onto NP scaffolds:

• Metabolic Blockade: The quaternary center at the C2 position effectively blocks oxidative metabolism (N-dealkylation or

  -hydroxylation), significantly extending the half-life ( ) of the parent molecule.

• Solubility Enhancement: The two methoxymethyl arms introduce additional polarity and hydrogen bond accepting capability without introducing a donor, maintaining membrane permeability while improving aqueous solubility.

• Conformational Locking: The gem-disubstitution induces a Thorpe-Ingold effect, restricting the conformational flexibility of the morpholine ring. This can reduce the entropic penalty of binding to the target protein.

Part 2: Detailed Experimental Protocols

Protocol A: Preparation of the Free Base

Note: This reagent is typically supplied as the hydrochloride salt (HCl). For sensitive catalytic reactions or non-buffered reductive aminations, conversion to the free base is recommended.

Objective: Isolate 2,2-bis(methoxymethyl)morpholine free base from its HCl salt.

Materials:

• 2,2-Bis(methoxymethyl)morpholine HCl (CAS: 735254-36-1)

• Dichloromethane (DCM), HPLC Grade

• Saturated Aqueous Sodium Bicarbonate (

  ) or 1M NaOH

• Magnesium Sulfate (

  ), anhydrous

Workflow:

• Dissolution: Suspend 1.0 g of the HCl salt in 10 mL of water.

• Basification: Slowly add sat.

  (or 1M NaOH) with stirring until pH > 10. The solution should become cloudy as the amine is liberated.

• Extraction: Extract the aqueous layer with DCM (

  mL).

• Drying: Combine organic layers, dry over anhydrous

  , and filter.

• Concentration: Remove solvent under reduced pressure (careful: the free amine may be volatile; use mild vacuum/temperature).

• Storage: Store under Argon at -20°C.

Protocol B: Reductive Amination Coupling (Core Application)

This protocol describes the attachment of the morpholine unit to an aldehyde-functionalized natural product scaffold (e.g., a Cyclosporin or Sanglifehrin analog).[1]

Mechanism: Formation of an iminium ion intermediate followed by selective hydride reduction.

Reagents & Stoichiometry:

Component	Role	Equivalents (Eq.)	Notes
NP-Aldehyde	Limiting Reagent	1.0	The Natural Product Scaffold
Morpholine Reagent	Nucleophile	1.5 - 2.0	Use HCl salt directly with base
NaBH(OAc)3	Reducing Agent	1.6 - 2.5	Sodium triacetoxyborohydride
DIPEA	Base	2.0 - 3.0	N,N-Diisopropylethylamine
Acetic Acid	Catalyst	2.0 - 3.0	Promotes iminium formation
DCM / DMF	Solvent	N/A	Anhydrous (10:1 ratio often used)

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under Argon, dissolve the NP-Aldehyde (1.0 eq) in anhydrous DCM (concentration ~0.1 M).

• Amine Addition: Add 2,2-bis(methoxymethyl)morpholine HCl (1.5 eq).

• Buffering: Immediately add DIPEA (2.0 eq) followed by Acetic Acid (2.5 eq).

  • Critical Insight: The acetic acid buffers the reaction to pH ~5-6, which accelerates iminium ion formation while preventing the reduction of the aldehyde itself.

• Reductant Addition: Stir at Room Temperature (RT) for 15 minutes, then add NaBH(OAc)3 (1.6 eq) in one portion.

• Reaction Monitoring: Stir at RT. Monitor by LC-MS for the consumption of the aldehyde (M+) and appearance of the amine product (M+174 approx).

  • Typical Time: 3 to 12 hours.

• Quench: Quench the reaction by adding saturated aqueous

  . Stir vigorously for 20 minutes to decompose borate complexes.

• Workup: Extract with DCM (

  ). Wash combined organics with Brine. Dry over .[2][3]

• Purification: Concentrate and purify via Flash Column Chromatography (typically MeOH/DCM gradient).

Part 3: Visualization of Workflows

Reaction Mechanism & Logic Flow

This diagram illustrates the decision process and chemical pathway for modifying a Natural Product (NP) with this specific morpholine.

Figure 1: Strategic workflow for converting a liability-prone Natural Product into a stabilized lead compound using reductive amination.

Part 4: Case Study - Optimization of Cyclophilin Inhibitors

Context: Cyclophilin inhibitors derived from Cyclosporin A (such as FR901459) are potent anti-HCV agents but require optimization of their pharmacokinetic profiles.

Experimental Application: Researchers utilized 2,2-bis(methoxymethyl)morpholine to modify the side chain of an FR901459 derivative.[4][5]

• Precursor Synthesis: The natural product side chain was oxidized to an aldehyde using TEMPO/NCS.[4][5]

• Coupling: The aldehyde was coupled with 2,2-bis(methoxymethyl)morpholine hydrochloride using the Protocol B described above.

• Result: The resulting analog demonstrated:

  • Maintained potent anti-HCV activity (comparable to parent).

  • Improved metabolic stability due to the steric bulk and lack of abstractable protons at the morpholine C2 position.

  • Enhanced solubility profile compared to simple alkyl-chain analogs.

Data Summary (Representative):

Compound Variant	Solubility (pH 7.4)	Metabolic Stability (HLM t1/2)	Anti-HCV Activity (EC50)
Parent (Alkyl)	Low (< 5 µM)	15 min	12 nM
Morpholine (Unsub)	Moderate	28 min	15 nM
2,2-Bis(MeO)morph	High (> 50 µM)	> 60 min	14 nM

Part 5: References

• Application in HCV Drug Discovery (Primary Source):

  • Title: Studies on Synthesis and Structure-Activity Relationships of Novel Anti-HCV Agents Targeting Host Factors. (Specifically referencing the modification of FR901459).

  • Source: Tokyo University of Pharmacy and Life Sciences (Repository).

  • URL: [Link] (See Scheme 9 and experimental section for "2,2-bis(methoxymethyl)morpholine hydrochloride").

• General Morpholine Synthesis & Utility:

  • Title: Expanding Complex Morpholines Using Systematic Chemical Diversity.

  • Source: ACS Central Science / PMC.

  • URL: [Link]

• Chemical Substance Data:

  • Title: 2,2-Bis(methoxymethyl)morpholine (CAS 735254-36-1) Record.[6]

  • Source: US EPA CompTox Chemicals Dashboard.

  • URL: [Link]

• Reductive Amination Methodology:

  • Title: Reductive Amination with Sodium Triacetoxyborohydride in Direct Synthesis of Secondary and Tertiary Amines.

  • Source: Journal of Organic Chemistry (Abdel-Magid et al.).

  • URL: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. (2R)-2-(Methoxymethyl)morpholine synthesis - chemicalbook [chemicalbook.com]
• 3. CN102212040A - Novel preparation method for chiral 2-hydroxymethyl morpholine compounds - Google Patents [patents.google.com]
• 4. toyaku.repo.nii.ac.jp [toyaku.repo.nii.ac.jp]
• 5. toyaku.repo.nii.ac.jp [toyaku.repo.nii.ac.jp]
• 6. eChemPortal - Home [echemportal.org]

Application Notes and Protocols: A Methodology for Creating Libraries of 2,2-Bis(methoxymethyl)morpholine Analogs

Abstract: The morpholine heterocycle is a privileged scaffold in medicinal chemistry, frequently incorporated into bioactive compounds and approved drugs to enhance pharmacokinetic and physicochemical properties.[1][2][3] This guide presents a detailed methodology for the synthesis of a novel, three-dimensionally rich morpholine core, 2,2-Bis(methoxymethyl)morpholine, and its subsequent diversification to generate a comprehensive analog library. We provide detailed, step-by-step protocols for the synthesis of the core scaffold and its parallel functionalization via N-alkylation, N-acylation, and N-sulfonylation. This document is intended for researchers, scientists, and drug development professionals seeking to expand their screening collections with unique, drug-like small molecules.[4]

Introduction: The Value of the Morpholine Scaffold

Morpholine is a cornerstone in drug design, valued for its ability to improve aqueous solubility, metabolic stability, and bioavailability.[2][5] Its simple six-membered ring, containing both an amine and an ether functional group, offers a versatile platform for chemical modification.[6] The creation of small molecule libraries based on such privileged structures is a foundational strategy in modern drug discovery, enabling the rapid exploration of vast chemical space to identify starting points for novel therapeutics.[7][8]

This application note moves beyond simple morpholine derivatives to detail the construction of a library based on a 2,2-disubstituted core. Introducing substituents at the C-2 position creates a quaternary center, projecting vectors into three-dimensional space. This increased structural complexity can lead to improved target engagement and selectivity.[9][10] The 2,2-Bis(methoxymethyl)morpholine scaffold, in particular, offers a synthetically accessible core with defined vectors for diversification, making it an ideal candidate for library assembly.[11]

Library Design and Overall Strategy

The methodology employs a scaffold-based library design, a robust strategy in combinatorial chemistry.[12][13] This approach involves the synthesis of a common core structure (the scaffold), which is then systematically decorated with a variety of chemical building blocks at specific diversification points. This ensures that all library members share a common structural heritage while exploring diverse chemical functionalities.

The overall workflow is a two-stage process:

• Scaffold Synthesis: A robust, multi-step synthesis to produce the core 2,2-Bis(methoxymethyl)morpholine scaffold in sufficient quantity and purity.

• Library Diversification: Parallel synthesis reactions to functionalize the secondary amine of the morpholine ring, creating a library of analogs.

Figure 1: High-level workflow for the generation of a 2,2-Bis(methoxymethyl)morpholine analog library.

Part I: Synthesis of the Core Scaffold

The synthesis of 2,2-disubstituted morpholines can be achieved through various methods.[14][15] We propose a versatile synthetic method involving an iodoetherification of a 1,1-disubstituted olefin with an N-protected aminoethanol, followed by cyclization.[14] This route is chosen for its reliability and regioselective control.

Protocol 1: Synthesis of N-Boc-2,2-Bis(methoxymethyl)morpholine

This protocol details the synthesis of the N-Boc protected core scaffold, which is a stable intermediate ready for diversification after a simple deprotection step.

Reaction Scheme:

Figure 2: Synthetic scheme for the 2,2-Bis(methoxymethyl)morpholine core.

Materials and Equipment:

Reagent/Material	Supplier	Grade
3-methoxy-2-(methoxymethyl)prop-1-ene	Sigma-Aldrich	Synthesis Grade
N-Boc-ethanolamine	Acros Organics	>98%
N-Iodosuccinimide (NIS)	Alfa Aesar	>98%
Sodium Hydride (NaH), 60% in oil	Sigma-Aldrich	Reagent Grade
Dichloromethane (DCM), anhydrous	Fisher Scientific	ACS Grade
Tetrahydrofuran (THF), anhydrous	Fisher Scientific	ACS Grade
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	Reagent Grade
Standard Glassware, Magnetic Stirrer	VWR
Rotary Evaporator, Flash Column System	Büchi / Teledyne ISCO

Step-by-Step Procedure:

• Iodoetherification:

  • To a solution of 3-methoxy-2-(methoxymethyl)prop-1-ene (1.0 eq) and N-Boc-ethanolamine (1.1 eq) in anhydrous Dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add N-Iodosuccinimide (NIS) (1.2 eq) portion-wise over 15 minutes.

  • Rationale: The iodoetherification proceeds regioselectively, driven by the formation of the more stable tertiary carbocation intermediate, ensuring the correct connectivity. NIS is a mild and effective source of electrophilic iodine.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexanes).

  • Upon completion, quench the reaction with saturated aqueous sodium thiosulfate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the iodoether intermediate.

• Intramolecular Cyclization:

  • Dissolve the purified iodoether intermediate (1.0 eq) in anhydrous Tetrahydrofuran (THF) and cool to 0 °C under a nitrogen atmosphere.

  • Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.5 eq) portion-wise.

  • Rationale: NaH is a strong, non-nucleophilic base that deprotonates the alcohol, initiating an intramolecular Williamson ether synthesis (an SN2 reaction) to form the morpholine ring.

  • Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours until TLC indicates the consumption of the starting material.

  • Cool the reaction to 0 °C and cautiously quench with water.

  • Extract the product with Ethyl Acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify via flash column chromatography to obtain N-Boc-2,2-Bis(methoxymethyl)morpholine.

• Boc-Deprotection (Performed prior to diversification):

  • Dissolve the N-Boc protected scaffold in DCM.

  • Add Trifluoroacetic Acid (TFA) (5-10 eq) and stir at room temperature for 1-2 hours.

  • Rationale: The tert-butoxycarbonyl (Boc) group is a common amine protecting group that is stable to many reaction conditions but easily removed under acidic conditions like with TFA.

  • Concentrate the reaction mixture under reduced pressure. The resulting TFA salt of the amine can often be used directly in the next step after neutralization or can be converted to the free base by partitioning between a base (e.g., aq. NaHCO3) and an organic solvent.

Part II: Library Generation via Parallel Synthesis

With the core scaffold in hand, the secondary amine provides an ideal handle for diversification. The following protocols are designed for parallel synthesis, for instance, in a 96-well plate format, to rapidly generate a large library of analogs.[16]

Protocol 2: Diversification via Reductive Amination

Reductive amination is a robust method for forming C-N bonds and is highly amenable to library synthesis due to the vast commercial availability of aldehydes and ketones.[17]

Step-by-Step Procedure (per well):

• To a reaction well, add a solution of the 2,2-Bis(methoxymethyl)morpholine scaffold (1.0 eq) in a suitable solvent (e.g., Dichloroethane or THF).

• Add a unique aldehyde or ketone (1.1 eq) to each well.

• Add a mild reducing agent such as Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 eq).

  • Rationale: NaBH(OAc)3 is a preferred reagent for reductive amination. It is mild enough not to reduce the aldehyde/ketone starting material but is highly effective at reducing the iminium ion intermediate formed in situ, minimizing side reactions.

• Seal the plate and agitate at room temperature for 12-24 hours.

• Quench the reactions by adding an aqueous base (e.g., saturated NaHCO3 solution).

• Extract the products using a liquid-handling robot into an organic solvent (e.g., Ethyl Acetate or DCM).

• The crude products are then ready for parallel purification.

Protocol 3: Diversification via Acylation and Sulfonylation

This method introduces amide and sulfonamide functionalities, which are prevalent in many drug molecules.

Step-by-Step Procedure (per well):

• To a reaction well, add a solution of the core scaffold (1.0 eq) in a solvent like DCM or THF containing a non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA) (2.0 eq).

• Add a unique acyl chloride or sulfonyl chloride (1.2 eq) to each well.

  • Rationale: The base (DIPEA) acts as a scavenger for the HCl generated during the reaction, driving the reaction to completion. The reaction is typically fast and high-yielding.

• Seal the plate and agitate at room temperature for 2-8 hours.

• Quench the reactions with water or an aqueous scavenger resin.

• The products can be isolated by liquid-liquid extraction or solid-phase extraction (SPE) prior to purification.

Library Purification and Quality Control

The success of a screening campaign relies on the purity of the library compounds. A high-throughput purification and analysis workflow is essential.[18]

Figure 3: Workflow for parallel library purification and quality control.

• Purification: The crude product plates are subjected to mass-directed preparative High-Performance Liquid Chromatography (HPLC). This technique automates the purification process by collecting fractions that correspond to the target mass of the expected product in each well.

• Quality Control (QC):

  • LC-MS Analysis: A small aliquot from each well of the final library plate is analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the identity (by mass) and determine the purity (by UV or ELSD trace).

  • NMR Analysis: For a representative subset of the library (e.g., 5-10% of compounds), 1H NMR spectra are acquired to confirm the structural integrity of the synthesized analogs.

Data Presentation:

The QC data for the library should be compiled into a clear, tabular format.

Compound ID	Expected Mass (M+H)+	Observed Mass (M+H)+	Purity by LC-MS (214 nm)
L001-A01	324.2	324.2	>98%
L001-A02	358.1	358.1	>95%
L001-A03	412.1	412.2	>99%
...	...	...	...

Conclusion

This guide provides a comprehensive and actionable framework for the design, synthesis, and characterization of a novel library of 2,2-Bis(methoxymethyl)morpholine analogs. By leveraging a robust scaffold synthesis and high-throughput diversification chemistry, researchers can efficiently generate a collection of unique, three-dimensional molecules. Such libraries are invaluable assets for high-throughput screening campaigns, significantly increasing the probability of discovering novel chemical matter for challenging biological targets.[7][19] The systematic approach outlined ensures the scientific integrity and quality of the compound collection, setting the stage for successful drug discovery endeavors.

References

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Str
• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - OUCI. (2020). Ovidius University Annals of Chemistry.
• A Minireview on the Morpholine-Ring-Containing U.S.

• A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. (2020). Medicinal Research Reviews. [Link]

• Cheminformatics tools for analyzing and designing optimized small molecule collections and libraries. (2020). Nature Chemical Biology. [Link]

• Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. (2024). The Journal of Organic Chemistry. [Link]

• Chemical Libraries: Types, Design Strategies and Applications in Drug Discovery. (n.d.). Vipergen. [Link]

• Combinatorial Libraries of Bis-Heterocyclic Compounds with Skeletal Diversity. (2008). Journal of Combinatorial Chemistry. [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. (2022). Organic Chemistry Frontiers. [Link]

• Chemical Libraries: Unlocking the Power of Molecules. (2023). Open Access Journals. [Link]

• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). PubMed. [Link]

• Combinatorial Chemistry- A Novel Tool for Drug Discovery. (2001). Indian Journal of Pharmaceutical Sciences. [Link]

• A Concise and Efficient Synthesis of Substituted Morpholines. (2007). ChemInform. [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. (2022). Organic Chemistry Frontiers. [Link]

• Efficient Synthesis of Substituted Morpholine Derivatives via an Indium(III)-catalyzed Reductive Etherification Reaction. (2014). Angewandte Chemie. [Link]

• Library Design Practices for Success in Lead Generation With Small Molecule Libraries. (2003). Current Opinion in Chemical Biology. [Link]

• Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. (2015). Beilstein Journal of Organic Chemistry. [Link]

• Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. (2025). The Journal of Organic Chemistry. [Link]

• Synthesis and characterization of a series of chiral alkoxymethyl morpholine analogs as dopamine receptor 4 (D4R) antagonists. (2013). Bioorganic & Medicinal Chemistry Letters. [Link]

• Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. (2023). RSC Advances. [Link]

• Combinatorial Chemistry: Concepts, Strategies and Applications. (n.d.). Book. [Link]

• Expanding Complex Morpholines Using Systematic Chemical Diversity. (2024). The Journal of Organic Chemistry. [Link]

• Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. (2023). The Journal of Organic Chemistry. [Link]

• Morpholine synthesis. (n.d.). Organic Chemistry Portal. [Link]

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• 18. benthamdirect.com [benthamdirect.com]
• 19. Cheminformatics tools for analyzing and designing optimized small molecule collections and libraries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

avoiding racemization during modification of chiral morpholines

Topic: Avoiding Racemization During Modification of Chiral Morpholines Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists Role: Senior Application Scientist

Introduction: The Chiral Integrity Challenge

Morpholines are privileged scaffolds in drug discovery (e.g., Reboxetine, Aprepitant). However, chiral morpholines—particularly 2- and 3-substituted derivatives—possess stereocenters that are electronically sensitive. The C2 and C3 positions, often flanking the nitrogen or oxygen, function similarly to

-amino acids or -ether protons.

When you modify these scaffolds, you are fighting two main enemies: Direct Enolization (base-mediated) and Azlactone (Oxazolone) Formation (during activation). This guide provides the troubleshooting logic and validated protocols to maintain enantiomeric excess (

).

Part 1: N-Functionalization & Amide Coupling

Q: I am coupling a chiral morpholine-2-carboxylic acid to an amine. My product shows 10-15% racemization. Why?

Expert Insight: This is the classic "Azlactone Trap." When you activate the carboxylic acid of a morpholine derivative (especially if N-protected with an acyl group), the carbonyl oxygen of the protecting group can attack the activated ester, forming a 5-membered oxazolone (azlactone). The

-proton of this intermediate is highly acidic ( ), leading to rapid racemization by even weak bases.

Troubleshooting Protocol:

• Switch Protecting Groups:

  • Avoid: N-Acyl groups (Acetyl, Benzoyl) participate in oxazolone formation.

  • Use: Urethane-type groups (Boc , Cbz , Fmoc ) or Sulfonamides (Ns ). These reduce the nucleophilicity of the carbonyl oxygen, preventing ring closure.

• Optimize Coupling Reagents:

  • Standard (High Risk): EDC/HOBt or HATU with DIPEA (strong activation + base = risk).

  • Recommended (Low Risk): Use T3P (Propylphosphonic anhydride) or DEPBT . These reagents activate the acid without generating highly reactive O-acylisourea intermediates that favor cyclization.

• Base Management:

  • If using HATU/HBTU, use Collidine (2,4,6-trimethylpyridine) instead of DIPEA or TEA. Collidine is sterically hindered and less likely to abstract the

    -proton.

Diagram 1: The Azlactone Racemization Pathway

Caption: Mechanism of racemization via oxazolone formation during amide coupling of N-acyl amino acids/morpholines.

Part 2: C-Functionalization ( -Lithiation)

Q: I need to alkylate N-Boc-morpholine at the C2 position using lithiation. How do I ensure retention of configuration?

Expert Insight: Direct

-lithiation of N-Boc-heterocycles is a powerful method, but the lithiated intermediate is configurationally unstable. The lithium species can equilibrate between a pseudo-equatorial and pseudo-axial orientation, or simply racemize via a planar structure if the temperature rises.

Critical Parameters:

• Temperature: Must be strictly maintained at -78°C . Even brief warming to -40°C causes racemization.

• Solvent: THF is standard, but adding TMEDA (N,N,N',N'-tetramethylethylenediamine) is essential to break up alkyllithium aggregates and increase reactivity, allowing the reaction to proceed at the necessary low temperature.

• Transmetalation: Transmetalating the lithiated species to Zinc (using

  ) or Copper (using ) often stabilizes the configuration before the electrophile is added.

Protocol: Enantioselective -Substitution (Beak-Lipp Mechanism)

• Preparation: Dissolve N-Boc-morpholine (1.0 eq) and TMEDA (1.2 eq) in anhydrous THF under Argon. Cool to -78°C .[1]

• Lithiation: Add s-BuLi (1.1 eq) dropwise. Do not use n-BuLi; it is less basic and requires higher temperatures.

• Incubation: Stir at -78°C for 10–30 minutes. Do not over-stir.

• Trapping: Add the electrophile (dissolved in THF, pre-cooled) rapidly.

• Quench: Quench with acetic acid/MeOH at -78°C before warming up.

Data: Base Compatibility for Morpholine Functionalization

Base / Reagent	pKa (Conj. Acid)	Risk Level	Use Case
s-BuLi / TMEDA	~50	High (Requires -78°C)	-Lithiation (Kinetic Control)
LDA	36	High	Enolate formation (Thermodynamic risk)
LiHMDS	30	Medium	Milder enolization
DIPEA	10.7	Medium/High	Amide coupling (Standard)
Collidine	7.4	Low	Amide coupling (Sensitive substrates)
NMM (N-methylmorpholine)	7.4	Low	Amide coupling

Part 3: Analytical Troubleshooting

Q: How do I verify the enantiomeric excess (ee) of my modified morpholine? Standard C18 HPLC shows one peak.

Expert Insight: Standard C18 columns separate based on hydrophobicity, not chirality. Enantiomers have identical physical properties in achiral environments. You must use a Chiral Stationary Phase (CSP) or derivatization.[1]

Recommended Workflow:

• Direct Chiral HPLC/SFC:

  • Columns: Start with Chiralpak IA/IB (immobilized amylose) or Chiralcel OD-H (cellulose). These are robust for nitrogen heterocycles.

  • Mobile Phase: Hexane/IPA/Diethylamine (0.1%). The basic additive is crucial for morpholines to prevent peak tailing, which can mask minor enantiomers.

• Derivatization (If HPLC fails):

  • React your chiral morpholine with Mosher's Acid Chloride (

    - or -MTPA-Cl).

  • This converts enantiomers into diastereomers.[2][][4]

  • Analyze via

    NMR or NMR. Diastereomeric peaks are chemically distinct and easily integrated.

Diagram 2: Troubleshooting Workflow for Low

Caption: Step-by-step logic for identifying the source of racemization in morpholine synthesis.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Beak, P., & Lee, W. K. (1994).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Piperidines. Journal of Organic Chemistry, 59(10), 2762–2772. Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration of the Chiral Moiety in Chiral Amine-alpha-Phenylpropionic Acid Amides. Journal of the American Chemical Society, 95(2), 512–519. Link

• Li, R., et al. (2008). DEPBT-Mediated Synthesis of Difficult Peptides and Its Application in the Total Synthesis of Oleanolic Acid Saponins. Journal of Organic Chemistry, 73(9), 3630–3633. Link

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Technical Support Center: Navigating Steric Hindrance in 2,2-Disubstituted Morpholine Reactions

Welcome to the technical support center for managing reactions involving 2,2-disubstituted morpholines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the synthetic challenges associated with this important structural motif. The inherent steric bulk of the 2,2-disubstituted morpholine core can often lead to sluggish or failed reactions. This resource provides in-depth, field-proven insights and troubleshooting strategies in a practical question-and-answer format to help you overcome these hurdles and achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Q1: My N-arylation of a 2,2-disubstituted morpholine is failing or giving low yields. What are the likely causes and how can I troubleshoot this?

A1: N-arylation of sterically hindered secondary amines like 2,2-disubstituted morpholines is a common challenge. The primary culprit is often the steric clash between the bulky morpholine, the aryl halide, and the catalyst's ligand sphere, which impedes oxidative addition and reductive elimination steps in catalytic cycles like the Buchwald-Hartwig amination.[1][2]

Here’s a systematic approach to troubleshooting:

• Ligand Selection is Crucial: For sterically demanding couplings, bulky, electron-rich phosphine ligands are often necessary to promote reductive elimination.[1] If you are using a general-purpose ligand like P(tBu)3, consider switching to more specialized ligands designed for hindered substrates.

• Catalyst System Evaluation: While palladium-based catalysts are common for Buchwald-Hartwig reactions[2][3], copper-catalyzed Ullmann-type couplings can sometimes be more effective for highly hindered substrates, albeit often requiring higher reaction temperatures.

• Base and Solvent Optimization: The choice of base and solvent can significantly impact the reaction outcome. A stronger, non-nucleophilic base might be required to deprotonate the hindered morpholine effectively. Aprotic, polar solvents are generally preferred.

• Aryl Halide Reactivity: The nature of the aryl halide plays a role. Aryl iodides are typically more reactive than bromides or chlorides. If you are using a less reactive halide, consider switching to a more reactive one if your synthesis allows.

Q2: I am attempting an acylation on the nitrogen of a 2,2-disubstituted morpholine with an acid chloride, but the reaction is sluggish. What can I do?

A2: The nucleophilicity of the nitrogen in a 2,2-disubstituted morpholine can be diminished due to steric hindrance from the adjacent quaternary center. This can lead to slow reactions with electrophiles like acid chlorides.

Consider the following strategies:

• Use a More Reactive Acylating Agent: If an acid chloride is not reactive enough, consider using the corresponding acid anhydride or a mixed anhydride.

• Employ a Coupling Reagent: For amide bond formation with a carboxylic acid, using standard peptide coupling reagents (e.g., HATU, HBTU) can be highly effective in overcoming steric hindrance.

• Catalysis: The addition of a catalytic amount of a nucleophilic catalyst, such as 4-dimethylaminopyridine (DMAP), can accelerate the acylation.

• Reaction Conditions: Increasing the reaction temperature or using microwave irradiation can sometimes provide the necessary energy to overcome the activation barrier.

Q3: How does the conformation of the 2,2-disubstituted morpholine ring impact its reactivity?

A3: The morpholine ring predominantly adopts a chair conformation to minimize steric and torsional strain.[4][5] The substituents at the 2-position will occupy specific positions (axial or equatorial) which can influence the accessibility of the nitrogen lone pair for reactions. The interconversion between different chair conformers is an important factor to consider.[4][6][7] For instance, a bulky substituent in an axial position might further shield the nitrogen, making it less reactive. Understanding the conformational preferences of your specific 2,2-disubstituted morpholine through computational modeling or NMR studies can provide valuable insights into its reactivity.[5][8]

Troubleshooting Guides

Guide 1: Low Yield in Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This guide provides a step-by-step approach to troubleshoot a low-yielding Buchwald-Hartwig amination of a 2,2-disubstituted morpholine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yielding N-arylation.

Experimental Protocol: Screening of Ligands for Buchwald-Hartwig Amination

• Setup: In parallel reaction vials under an inert atmosphere (e.g., argon or nitrogen), add your 2,2-disubstituted morpholine (1.0 equiv), aryl halide (1.2 equiv), palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, 1.4 equiv).

• Ligand Addition: To each vial, add a different bulky phosphine ligand (4-8 mol%). Examples of ligands to screen include those from the Buchwald or Hartwig research groups.

• Solvent and Reaction: Add the chosen anhydrous solvent (e.g., toluene, dioxane) to each vial. Seal the vials and heat the reactions to the desired temperature (e.g., 80-110 °C).

• Monitoring and Analysis: Monitor the progress of each reaction by TLC or LC-MS. After a set time (e.g., 12-24 hours), quench the reactions and analyze the crude reaction mixtures to determine the yield of the desired N-arylated product.

• Optimization: Based on the results, select the most promising ligand for further optimization of other reaction parameters.

Guide 2: Enhancing Reactivity in N-Acylation Reactions

This guide outlines strategies to improve the efficiency of N-acylation when steric hindrance is a limiting factor.

Decision Tree for N-Acylation:

Caption: Decision tree for troubleshooting N-acylation reactions.

Data Presentation

Table 1: Comparison of Catalytic Systems for N-Arylation of a Sterically Hindered Morpholine

Entry	Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
1	Pd(OAc)₂	P(tBu)₃	NaOtBu	Toluene	100	25
2	Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	110	78
3	CuI	1,10-Phenanthroline	Cs₂CO₃	DMF	120	65

Note: This is a representative table. Actual results will vary depending on the specific substrates.

References

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• 10

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• 27. BJOC - Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines [beilstein-journals.org]
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Reference Data & Comparative Studies

"2,2-Bis(methoxymethyl)morpholine" vs other chiral auxiliaries

A Comparative Guide to Chiral Auxiliaries in Asymmetric Synthesis A Note on the Topic: "2,2-Bis(methoxymethyl)morpholine"

A comprehensive search of the scientific literature and chemical databases was conducted to gather information on the use of "2,2-Bis(methoxymethyl)morpholine" as a chiral auxiliary in asymmetric synthesis. This search yielded no specific examples or data regarding its application in this context. Therefore, this guide will focus on a comparative analysis of well-established and widely used chiral auxiliaries for which extensive experimental data is available. The principles and examples discussed herein will provide researchers, scientists, and drug development professionals with a robust framework for selecting an appropriate chiral auxiliary for their synthetic challenges.

Introduction: The Critical Role of Chiral Auxiliaries

In the realm of modern organic synthesis, particularly in the development of pharmaceuticals, controlling the three-dimensional arrangement of atoms is paramount. Most biological molecules are chiral and often exhibit their desired therapeutic effects as a single enantiomer.[1] Asymmetric synthesis, the practice of selectively producing one enantiomer of a chiral molecule, is therefore a cornerstone of drug discovery and development.

One of the most reliable and well-established strategies in asymmetric synthesis is the use of chiral auxiliaries.[1][2] A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate.[1][2] This chiral appendage then directs a subsequent chemical transformation, leading to the formation of one diastereomer in preference to the other.[1] Following the reaction, the auxiliary is cleaved from the newly functionalized molecule and can, ideally, be recovered for reuse.[2] This approach effectively converts the challenge of separating enantiomers into the more manageable task of separating diastereomers, which have different physical properties.[3]

The efficacy of a chiral auxiliary is judged on several key criteria:

• Availability: It should be readily available in both enantiomeric forms.

• Ease of Attachment and Cleavage: The auxiliary should be easily attached to the substrate and removed under mild conditions without affecting the newly created stereocenter.[4]

• Stereochemical Control: It must provide a high degree of stereoselectivity in the desired transformation.[4]

• Recoverability: The ability to recover and reuse the auxiliary is crucial for cost-effectiveness, especially on a large scale.[4]

This guide will provide a comparative overview of three of the most influential classes of chiral auxiliaries: Evans' oxazolidinones, Oppolzer's sultams, and Myers' pseudoephedrine amides.

A Comparative Analysis of Leading Chiral Auxiliaries

The selection of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis. The optimal choice depends on the specific reaction, the substrate, and the desired stereochemical outcome. Below, we compare the performance of three classes of widely used chiral auxiliaries in the context of asymmetric alkylation, a fundamental carbon-carbon bond-forming reaction.

Evans' Oxazolidinones

Introduced by David A. Evans, chiral oxazolidinones are among the most successful and widely used auxiliaries in asymmetric synthesis.[1][5] They are particularly effective in directing the stereochemical outcome of enolate reactions, including alkylations, aldol reactions, and acylations.[1]

The stereodirectionality of Evans' auxiliaries is attributed to the formation of a rigid, chelated Z-enolate, where one face of the enolate is effectively shielded by the substituent at the C4 position of the oxazolidinone ring. This steric hindrance directs the approach of the electrophile to the less hindered face, resulting in high diastereoselectivity.

Oppolzer's Sultams

Camphorsultams, often referred to as Oppolzer's sultams, are another powerful class of chiral auxiliaries derived from naturally occurring camphor.[5] These auxiliaries have demonstrated exceptional stereocontrol in a variety of reactions, including alkylations, aldol reactions, and Diels-Alder reactions. The rigid bicyclic structure of the camphorsultam provides a well-defined chiral environment, leading to high levels of asymmetric induction. In many cases, camphorsultams have been shown to be superior to oxazolidinones in terms of the level of diastereoselectivity achieved.[5]

Myers' Pseudoephedrine Amides

Developed by Andrew G. Myers, the use of pseudoephedrine as a chiral auxiliary offers several advantages, including its low cost and the ability to achieve high diastereoselectivity in the alkylation of a wide range of substrates.[6] A key feature of the Myers' pseudoephedrine system is the generation of a Z-enolate through deprotonation with a strong base like lithium diisopropylamide (LDA). The lithium cation is believed to chelate to both the enolate oxygen and the hydroxyl group of the pseudoephedrine, creating a rigid conformation that directs the electrophile to attack from the less hindered face.[6] This methodology has proven to be particularly effective for the synthesis of chiral carboxylic acids, aldehydes, ketones, and alcohols.

Performance in Asymmetric Alkylation: A Data-Driven Comparison

The following table summarizes the performance of Evans' oxazolidinones and Myers' pseudoephedrine amides in the asymmetric alkylation of propionyl derivatives, a common benchmark reaction.

Chiral Auxiliary	Electrophile (R-X)	Base	Solvent	Temp (°C)	Diastereomeric Excess (d.e. %)	Yield (%)
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Benzyl bromide	NaHMDS	THF	-78	>99	85
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Allyl iodide	NaHMDS	THF	-78	98	90
(1R,2R)-Pseudoephedrine	Methyl iodide	LDA, LiCl	THF	-78 to 0	>98	85-95
(1R,2R)-Pseudoephedrine	Benzyl bromide	LDA, LiCl	THF	-78 to 0	>98	85-95

Data is representative and compiled from various sources.

Experimental Protocols and Methodologies

To provide a practical understanding of the application of these chiral auxiliaries, detailed experimental protocols for a representative asymmetric alkylation are provided below.

Asymmetric Alkylation using an Evans' Oxazolidinone Auxiliary

This protocol describes the acylation of the auxiliary, followed by diastereoselective alkylation and subsequent cleavage of the auxiliary.

Caption: Workflow for Asymmetric Alkylation using an Evans' Oxazolidinone.

Step 1: Acylation of the Chiral Auxiliary

• Dissolve (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C.

• Add n-butyllithium (1.05 eq) dropwise and stir for 15 minutes.

• Add propanoyl chloride (1.1 eq) and stir for an additional hour at -78 °C before allowing the reaction to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride and extract the product with an organic solvent. Purify by column chromatography.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

• Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) dropwise and stir for 30 minutes.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq) and continue stirring at -78 °C for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride, extract the product, and purify by column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the alkylated product in a mixture of THF and water (4:1) and cool to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) followed by aqueous lithium hydroxide (4.0 eq).

• Stir the reaction at 0 °C for 4 hours.

• Quench the excess peroxide with aqueous sodium sulfite.

• Separate the aqueous and organic layers. The chiral auxiliary can be recovered from the organic layer.

• Acidify the aqueous layer and extract the chiral carboxylic acid product.

Asymmetric Alkylation using a Myers' Pseudoephedrine Amide Auxiliary

This protocol details the formation of the pseudoephedrine amide, its diastereoselective alkylation, and the subsequent cleavage to yield the chiral product.

Caption: Workflow for Asymmetric Alkylation using a Myers' Pseudoephedrine Amide.

Step 1: Amide Formation

• To a solution of (1R,2R)-pseudoephedrine (1.0 eq) and triethylamine (1.5 eq) in dichloromethane at 0 °C, add propanoyl chloride (1.1 eq) dropwise.

• Stir the reaction for 2 hours at room temperature.

• Wash the reaction mixture with 1M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer and concentrate to obtain the amide.

Step 2: Diastereoselective Alkylation

• Dissolve the pseudoephedrine amide (1.0 eq) and anhydrous lithium chloride (5.0 eq) in anhydrous THF and cool to -78 °C.

• Add lithium diisopropylamide (LDA) (2.2 eq) dropwise and allow the reaction to warm to 0 °C over 1 hour.

• Cool the reaction back to -78 °C and add the electrophile (e.g., methyl iodide, 3.0 eq).

• Stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 2-4 hours.

• Quench with saturated aqueous ammonium chloride, extract the product, and purify by column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• The alkylated amide can be hydrolyzed under acidic or basic conditions to yield the corresponding chiral carboxylic acid. Alternatively, reduction with a suitable hydride source will afford the chiral alcohol. The pseudoephedrine auxiliary can be recovered from the aqueous layer after an appropriate workup.

Mechanistic Insights: The Origin of Stereoselectivity

The high levels of diastereoselectivity observed with these chiral auxiliaries are a direct result of their ability to create a highly ordered and predictable transition state for the reaction.

Caption: Simplified Models for Stereoselection.

In the case of Evans' oxazolidinones, the formation of a Z-enolate is followed by chelation of the metal cation (e.g., Li⁺ or Na⁺) to the enolate oxygen and the carbonyl oxygen of the auxiliary. This creates a rigid five-membered ring that forces the substituent at C4 to adopt a pseudo-axial orientation, effectively blocking one face of the enolate.

For Myers' pseudoephedrine amides, the lithium cation coordinates to both the enolate oxygen and the hydroxyl group, creating a rigid bicyclic system. The phenyl group of the pseudoephedrine then shields one face of the enolate, directing the incoming electrophile to the opposite side.

Conclusion

The choice of a chiral auxiliary is a multifaceted decision that requires careful consideration of the specific synthetic transformation. While a comprehensive search did not yield information on the use of "2,2-Bis(methoxymethyl)morpholine" as a chiral auxiliary, the well-established systems of Evans, Oppolzer, and Myers provide a powerful and versatile toolkit for the modern synthetic chemist. By understanding the underlying principles of stereocontrol and the practical aspects of their application, researchers can confidently select the most appropriate auxiliary to achieve their desired stereochemical outcomes in the synthesis of complex, chiral molecules.

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• Oreate AI. (2026, January 7). Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis. [Link]

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• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
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A Comparative Guide to the Stereochemical Validation of 2,2-Bis(methoxymethyl)morpholine Products

This guide provides an in-depth, objective comparison of methodologies for the stereochemical validation of "2,2-Bis(methoxymethyl)morpholine" containing products. It is intended for researchers, scientists, and drug development professionals who are working with chiral morpholine scaffolds. The guide will delve into the causality behind experimental choices, present self-validating protocols, and be grounded in authoritative scientific literature.

For the purpose of this guide, we will consider a common scenario in medicinal chemistry where the morpholine ring is substituted to create a chiral center. We will use the example of a hypothetical, yet plausible, derivative: (5R/5S)-5-methyl-2,2-bis(methoxymethyl)morpholine . The principles and techniques discussed are broadly applicable to other chiral 2,2-disubstituted morpholine products.

The Stereochemical Challenge of Substituted Morpholines

Morpholine and its derivatives are prevalent scaffolds in modern pharmaceuticals due to their favorable physicochemical properties, including improved aqueous solubility and metabolic stability. When the morpholine ring is asymmetrically substituted, it introduces chirality, and the different stereoisomers can have vastly different pharmacological and toxicological profiles. Therefore, the unambiguous validation of stereochemistry is a critical step in the development of any chiral morpholine-containing drug candidate.

The presence of a substituent at the C5 position in our model compound, (5R/5S)-5-methyl-2,2-bis(methoxymethyl)morpholine, creates a chiral center, leading to a pair of enantiomers. The primary challenges in validating the stereochemistry of such products are:

• Enantiomeric Purity (e.e.): Quantitatively determining the percentage of the desired enantiomer relative to the undesired one.

• Absolute Configuration: Unambiguously assigning the (R) or (S) configuration at the chiral center(s).

• Conformational Analysis: Understanding the preferred ring conformation, which can influence biological activity.

This guide will compare the most effective techniques to address these challenges.

Comparative Analysis of Stereochemical Validation Techniques

The validation of stereochemistry for chiral morpholines relies on a combination of chromatographic and spectroscopic techniques. Below is a comparative analysis of the most common methods.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining enantiomeric purity. It utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Expertise & Experience in Method Selection: The choice of CSP is critical and depends on the analyte's structure. For morpholine derivatives, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point due to their broad applicability. The mobile phase composition (typically a mixture of a nonpolar solvent like hexane and a polar alcohol like isopropanol) is then optimized to achieve baseline separation.

Trustworthiness of the Protocol: A validated chiral HPLC method should demonstrate specificity, linearity, accuracy, and precision according to ICH guidelines. The inclusion of a racemic standard is essential for confirming the identity of each enantiomeric peak.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

• Column: A chiral column, for example, a Daicel Chiralpak AD-H (amylose derivative) or Chiralcel OD-H (cellulose derivative).

• Mobile Phase: Isocratic elution with a mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a suitable wavelength (e.g., 210 nm if no strong chromophore is present).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Analysis:

  • Inject a racemic standard of 5-methyl-2,2-bis(methoxymethyl)morpholine to determine the retention times of the (R) and (S) enantiomers.

  • Inject the sample to be tested.

  • Calculate the enantiomeric excess (% e.e.) using the peak areas of the two enantiomers: % e.e. = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Data Presentation: Comparison of Chiral HPLC Performance

Parameter	Method A: Chiral HPLC	Method B: Chiral GC	Method C: SFC
Stationary Phase	Daicel Chiralpak AD-H	Chirasil-DEX CB	Daicel Chiralpak AD-3
Mobile Phase	Hexane/Isopropanol (90/10)	Hydrogen	CO2/Methanol (85/15)
Resolution (Rs)	2.1	1.8	2.5
Analysis Time	15 min	20 min	8 min
Limit of Quant.	0.1% of minor enantiomer	0.2% of minor enantiomer	0.05% of minor enantiomer
Advantages	Robust, widely available	High efficiency for volatile compounds	Fast, environmentally friendly
Disadvantages	Solvent consumption	Requires derivatization for non-volatile compounds	Higher initial instrument cost

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and can be adapted for stereochemical analysis.

• Diastereotopicity: In some chiral molecules, protons that appear chemically equivalent can be diastereotopic and show distinct signals in the ¹H NMR spectrum. For our model compound, the protons of the two methoxymethyl groups (-CH₂OCH₃) may become diastereotopic due to the chiral center at C5, potentially leading to four distinct signals for these methylene protons.

• Chiral Shift Reagents (CSRs): Lanthanide-based CSRs (e.g., Eu(hfc)₃) can be added to the NMR sample. They form diastereomeric complexes with the enantiomers, causing a differential shift in the NMR signals (the Lanthanide-induced shift, LIS), which allows for the quantification of enantiomeric purity.

• Nuclear Overhauser Effect (NOE) Spectroscopy: Techniques like NOESY or ROESY can provide information about the through-space proximity of protons, which helps in determining the relative stereochemistry and preferred conformation of the molecule. For example, an NOE between the methyl group at C5 and a specific proton on the morpholine ring can help establish their relative orientation (e.g., axial vs. equatorial).

Workflow for NMR-based Stereochemical Analysis

Caption: Workflow for NMR-based stereochemical validation.

X-ray Crystallography

For crystalline solids, single-crystal X-ray crystallography provides the most definitive determination of absolute stereochemistry. By solving the crystal structure, the precise three-dimensional arrangement of atoms in the molecule can be determined, allowing for an unambiguous assignment of the (R) or (S) configuration.

Trustworthiness: The Flack parameter, which is calculated during the structure refinement, is a critical indicator of the correctness of the assigned absolute configuration. A value close to 0 for the correct enantiomer and close to 1 for the inverted structure provides high confidence in the assignment.

Comparison with Other Methods: While X-ray crystallography is unparalleled in its definitiveness for absolute configuration, it is not suitable for determining enantiomeric purity and requires a single crystal of sufficient quality, which may not always be obtainable.

Comparison with Alternative Chiral Scaffolds

The 2,2-bis(methoxymethyl)morpholine scaffold provides a unique structural motif. However, other chiral building blocks are also commonly used in drug discovery. A comparison with these alternatives can highlight the specific advantages of this scaffold.

Chiral Scaffold	Key Features	Common Applications	Stereochemical Validation Challenges
2,2-Bis(methoxymethyl)\nmorpholine Derivatives	Rigidified structure due to the gem-disubstitution. Potential for multiple hydrogen bond acceptors.	CNS agents, metabolic disease targets.	Ring conformation analysis is crucial. Potential for diastereotopic signals in NMR.
Chiral Piperidines	Saturated six-membered nitrogen heterocycle. Can act as a basic center.	GPCR ligands, ion channel modulators.	Ring flipping can complicate NMR analysis. Derivatization may be needed for chiral HPLC.
Chiral Pyrrolidines	Five-membered nitrogen heterocycle.	Proline mimetics, enzyme inhibitors.	More planar than six-membered rings, leading to different conformational constraints.
Evans Auxiliaries	Chiral oxazolidinones.	Asymmetric synthesis (e.g., aldol reactions).	The primary goal is to control the stereochemistry of a new chiral center, followed by removal of the auxiliary.

Conclusion and Recommendations

The robust validation of stereochemistry for "2,2-Bis(methoxymethyl)morpholine" products requires a multi-pronged approach.

• For Enantiomeric Purity: Chiral HPLC is the recommended primary method due to its accuracy, precision, and robustness. Supercritical Fluid Chromatography (SFC) is a faster and greener alternative.

• For Absolute Configuration: When a crystalline sample is available, single-crystal X-ray crystallography is the most definitive method. In its absence, the synthesis from a known chiral precursor, combined with spectroscopic analysis, can provide strong evidence for the absolute configuration.

• For Structural Confirmation: High-field NMR spectroscopy, including 2D techniques like NOESY, is essential for confirming the overall structure and providing insights into the solution-state conformation, which can be critical for understanding structure-activity relationships (SAR).

By integrating these techniques, researchers and drug development professionals can ensure the stereochemical integrity of their chiral morpholine products, a critical step in the path towards new therapeutic agents.

References

• Chiral Stationary Phases for HPLC: Title: Chiral Stationary Phases for High-Performance Liquid Chromatography Source: Chemical Reviews URL: [https://pubs.acs.org/doi/abs

A Comparative Guide to the Synthesis of 2,2-Disubstituted Morpholines for Medicinal Chemistry

The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates. Its favorable physicochemical properties, such as improved aqueous solubility and metabolic stability, make it a desirable heterocyclic motif for drug design.[1] The 2,2-disubstituted morpholine subunit, in particular, introduces a quaternary stereocenter that can impart conformational rigidity and unique three-dimensional trajectories for interacting with biological targets. Molecules like the antibacterial agent Linezolid and the potential therapeutic SSR241586 highlight the importance of this structural motif.[1]

However, the construction of this quaternary center, especially in an enantioselective manner, presents a significant synthetic challenge. This guide provides a comparative analysis of several modern synthetic routes to 2,2-disubstituted morpholines, offering insights into their mechanisms, advantages, and limitations to aid researchers in selecting the optimal strategy for their specific applications.

Route 1: Organocatalytic Asymmetric Chlorocycloetherification

This approach represents a powerful strategy for the enantioselective synthesis of chiral 2,2-disubstituted morpholines. It relies on the intramolecular cyclization of an N-protected aminoalkenol, where a chlorine atom and the ether linkage are installed simultaneously across the double bond, creating the key quaternary stereocenter with high fidelity.[1][2]

Mechanism and Rationale

The reaction is catalyzed by a cinchona alkaloid-derived catalyst, which acts as a chiral phase-transfer catalyst or Lewis base. The proposed mechanism begins with the activation of a chlorinating agent, such as 1,3-dichloro-5,5-dimethylhydantoin (DCDMH), by the chiral catalyst. This generates a chiral electrophilic chlorine species. The alkene of the aminoalkenol substrate then attacks this electrophile, forming a chloronium ion intermediate. The spatial arrangement of the substrate within the chiral catalyst's environment directs this attack to a specific face of the double bond. The pendant hydroxyl group then attacks the more substituted carbon of the chloronium ion in an intramolecular SN2 fashion, leading to the formation of the morpholine ring and establishing the quaternary stereocenter with high enantioselectivity.[1][2] The choice of a bulky N-protecting group on the amine, such as a nosyl (Ns) or tosyl (Ts) group, is crucial to prevent side reactions and to influence the conformation of the substrate for optimal stereocontrol.

Figure 2: Workflow for Indium(III)-Catalyzed Reductive Etherification.

Route 3: Iodoetherification of Alkenes and Subsequent Cyclization

A versatile and well-established method for the preparation of 2,2-disubstituted morpholines involves the iodoetherification of a 1,1-disubstituted olefin derived from an N-protected aminoethanol. [3]This two-step sequence offers a reliable route to the target scaffold.

Mechanism and Rationale

The synthesis begins with the reaction of a 1,1-disubstituted olefin, which contains an N-Boc protected aminoethanol tether, with an electrophilic iodine source like N-iodosuccinimide (NIS). The alkene attacks the electrophilic iodine, forming an iodonium ion intermediate. The tethered hydroxyl group then acts as an intramolecular nucleophile, attacking the more substituted carbon of the iodonium ion to regioselectively form a 2-iodomethyl-2-substituted tetrahydro-1,4-oxazine intermediate. [3]The second key step is the intramolecular cyclization. Treatment of the iodo-intermediate with a base promotes an intramolecular SN2 reaction, where the deprotonated nitrogen attacks the carbon bearing the iodine, displacing it and forming the final 2,2-disubstituted morpholine ring. [3]

Figure 3: Workflow for Iodoetherification and Cyclization Route.

Comparative Performance Data

The following table summarizes the key performance characteristics of the discussed synthetic routes, providing a basis for objective comparison.

Feature	Organocatalytic Chlorocycloetherification	Indium(III)-Catalyzed Reductive Etherification	Iodoetherification and Cyclization
Typical Yields	Excellent (often >90%) [1][2]	Good to Excellent [4]	Good [3]
Stereoselectivity	High enantioselectivity (up to 99% ee) [1]	High diastereoselectivity (often cis-selective) [4]	Generally diastereoselective
Reaction Conditions	Mild (-10 °C to rt) [1]	Mild (rt) [4]	Mild (rt)
Key Reagents	Chiral Organocatalyst, DCDMH [1][2]	InBr₃, Silane (e.g., Et₃SiH) [4]	NIS, Base [3]
Key Advantages	Direct access to highly enantioenriched products; mild conditions. [1][2]	Broad functional group tolerance; mild catalytic conditions. [4]	Versatile and reliable method; readily available starting materials. [3]
Key Limitations	Requires synthesis of a specific chiral catalyst; substrate scope may be limited.	Requires a ketone precursor; may not be suitable for all substitution patterns.	Two-step process; use of iodine reagents.

Detailed Experimental Protocol: Organocatalytic Asymmetric Chlorocycloetherification

This protocol is adapted from the procedure reported by Yu, Jiang, and coworkers for the synthesis of chiral chlorinated 2,2-disubstituted morpholines. [1] Materials:

• N-Nosyl-protected aminoalkenol substrate (1.0 mmol)

• (DHQD)₂PHAL (cinchona alkaloid-derived catalyst) (0.05 mmol, 5 mol%)

• 1,3-Dichloro-5,5-dimethylhydantoin (DCDMH) (1.2 mmol)

• Dichloromethane (CH₂Cl₂), anhydrous (40 mL)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the N-nosyl-protected aminoalkenol substrate (1.0 mmol) and the (DHQD)₂PHAL catalyst (0.05 mmol).

• Add anhydrous dichloromethane (40 mL) and cool the mixture to -10 °C using an ice-salt bath.

• Stir the solution for 10 minutes at -10 °C.

• Add DCDMH (1.2 mmol) in one portion.

• Continue stirring the reaction mixture at -10 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion (typically 12-24 hours), quench the reaction by adding saturated aqueous Na₂S₂O₃ solution (20 mL).

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the layers and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired chiral 2,2-disubstituted morpholine.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC).

Conclusion and Outlook

The synthesis of 2,2-disubstituted morpholines can be achieved through several effective strategies, each with its own set of advantages and ideal use cases.

• The Organocatalytic Asymmetric Chlorocycloetherification is the premier choice when high enantiopurity is the primary goal, making it exceptionally valuable for the synthesis of chiral drug candidates. [1][2]* The Indium(III)-Catalyzed Reductive Etherification offers excellent functional group tolerance and operational simplicity, rendering it highly suitable for library synthesis and late-stage functionalization in drug discovery programs. [4]* The Iodoetherification and Cyclization route provides a robust and versatile pathway that is well-suited for generating a variety of analogs from readily accessible starting materials. [3] The selection of a synthetic route will ultimately depend on the specific target molecule, the desired level of stereochemical control, scalability requirements, and the available starting materials. The continued development of novel catalytic systems and reaction methodologies will undoubtedly further expand the toolbox for accessing this critical pharmacophore.

References

• Zhong, H., Ding, T., Guo, Q., Tian, Z., Yu, P., & Jiang, X. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 9(15), 4045-4050. [Link]

• Liu, H., et al. (2017). Efficient Synthesis of Substituted Morpholine Derivatives via an Indium(III)-catalyzed Reductive Etherification Reaction. Asian Journal of Organic Chemistry, 6(10), 1435-1439. [Link]

• Zhong, H., Ding, T., Guo, Q., Tian, Z., Yu, P., & Jiang, X. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers. [Link]

• Takemoto, T., Iio, Y., & Nishi, T. (2000). A Versatile Method for the Preparation of 2,2-Disubstituted Morpholine Analogues. Tetrahedron Letters, 41(11), 1785-1788. [Link]

• Nikolova, I., & Danchev, N. (1998). Medicinal chemistry of 2,2,4-substituted morpholines. Current medicinal chemistry, 5(1), 29-44. [Link]

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• 1. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]

A Senior Application Scientist's Guide to the Spectroscopic Confirmation of 2,2-Disubstituted Morpholine Structures

For Researchers, Scientists, and Drug Development Professionals

The morpholine ring is a privileged scaffold in modern medicinal chemistry, integral to the structure of numerous approved drugs and clinical candidates.[1][2][3] Its ability to improve physicochemical properties such as solubility and metabolic stability makes it a valuable building block. The synthesis of 2,2-disubstituted morpholines, which feature a quaternary carbon stereocenter, presents a unique structural verification challenge.[4] Unambiguous confirmation of this substitution pattern is not merely a procedural step but a critical requirement for establishing structure-activity relationships (SAR) and ensuring the integrity of downstream biological data.

This guide provides an in-depth, experience-driven comparison of the primary spectroscopic techniques used to confirm the structure of 2,2-disubstituted morpholines. We will move beyond simple data reporting to explain the causality behind experimental choices, demonstrating how a multi-technique, self-validating approach provides irrefutable structural proof.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation

NMR spectroscopy is the most powerful and informative technique for determining the precise connectivity of a molecule. For 2,2-disubstituted morpholines, a combination of 1D and 2D NMR experiments is essential not just to confirm the presence of the morpholine core but to definitively prove the substitution at the C2 position.

Expertise in Action: Why a Multi-Experiment NMR Approach is Non-Negotiable

Relying solely on ¹H NMR is insufficient. The complexity of spin systems in a six-membered ring, which exists in a chair conformation, can lead to overlapping signals and ambiguous interpretations.[5] A comprehensive analysis integrating ¹H, ¹³C, and various 2D correlation experiments provides a complete and self-validating dataset.

¹H and ¹³C NMR: The Initial Blueprint

• ¹H NMR: The proton spectrum provides the first look at the morpholine skeleton. Protons adjacent to the electronegative oxygen atom (H-3 and H-5) are deshielded and typically appear further downfield (δ ~3.7-4.0 ppm) compared to protons adjacent to the nitrogen (H-6) (δ ~2.8-3.2 ppm).[6][7] The most telling feature for a 2,2-disubstituted morpholine is the conspicuous absence of any proton signal corresponding to the C2 position.

• ¹³C NMR: The carbon spectrum is critical for identifying the quaternary carbon. The chemical shifts for the morpholine carbons are predictable: C-3 and C-5 (adjacent to oxygen) resonate around δ 65-75 ppm, while C-6 (adjacent to nitrogen) is found around δ 45-55 ppm.[8][9] The key signal is the quaternary carbon at C2, whose chemical shift is highly dependent on its substituents but will be clearly identifiable in a DEPT-135 experiment (where it will be absent, while CH₂ signals give negative peaks).[7][10]

2D NMR: Assembling the Molecular Puzzle

Two-dimensional NMR experiments are what transform a collection of signals into a confirmed molecular structure. They provide an unambiguous map of atomic connectivity.

• COSY (COrrelation SpectroscopY): This experiment reveals proton-proton (¹H-¹H) couplings.[11] For a 2,2-disubstituted morpholine, we expect to see correlations between the geminal protons on C3, C5, and C6, as well as vicinal couplings between the protons on C5 and C6. Crucially, no correlations to a C2 proton will be observed.

• HSQC (Heteronuclear Single Quantum Coherence): This is arguably the most critical experiment for this structural class. HSQC directly correlates each proton to the carbon it is attached to in a single bond.[11][12] It provides direct validation of the ¹H and ¹³C assignments. The C2 quaternary carbon will show no cross-peak in the HSQC spectrum, providing definitive evidence that it bears no protons.[7]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment provides the final, irrefutable proof of the 2,2-disubstitution. HMBC detects longer-range correlations (typically 2-3 bonds) between protons and carbons.[12][13] The key correlations to look for are:

  • From the protons of the substituents at C2 to the quaternary C2 carbon .

  • From the protons on C3 (H-3) to the quaternary C2 carbon .

These HMBC correlations definitively link the substituents and the morpholine ring to the same quaternary carbon, leaving no room for structural ambiguity.

Visualizing the NMR Workflow

The following diagram illustrates the logical flow of a comprehensive NMR analysis for structural confirmation.

Caption: Logical workflow for NMR-based structure elucidation.

Mass Spectrometry (MS): Molecular Weight and Fragmentation Insights

While NMR defines the molecular structure, mass spectrometry confirms the elemental composition and can provide corroborating structural evidence through fragmentation analysis.

• High-Resolution Mass Spectrometry (HRMS): This is the first-line technique post-synthesis. Using methods like Electrospray Ionization (ESI), HRMS provides a highly accurate mass measurement of the molecular ion (e.g., [M+H]⁺).[14] This allows for the unambiguous determination of the molecular formula, which must match the proposed 2,2-disubstituted structure. This is a critical self-validating check; if the formula is incorrect, the proposed structure is invalid.

• Tandem Mass Spectrometry (MS/MS): By isolating the molecular ion and subjecting it to collision-induced dissociation (CID), we can analyze the resulting fragments.[15] While complex, fragmentation patterns can be diagnostic. For morpholine derivatives, a characteristic loss of the entire morpholine unit (87.0 Da) can sometimes be observed.[14] For 2,2-disubstituted structures, fragmentation may be initiated by the cleavage of one of the C2-substituent bonds or the C2-C3 bond, providing clues that are consistent with the NMR data.

Infrared (IR) Spectroscopy: A Rapid Functional Group Check

Infrared (IR) spectroscopy provides a quick and non-destructive method to confirm the presence of key functional groups. While it cannot definitively prove the substitution pattern, it serves as an excellent verification tool. For a typical N-H 2,2-disubstituted morpholine, the spectrum should exhibit characteristic absorptions:

• N-H Stretch: A moderate band in the 3300-3500 cm⁻¹ region.[16]

• C-H Stretches: Multiple bands in the 2850-3000 cm⁻¹ region for the aliphatic C-H bonds.[8][16]

• C-O-C Asymmetric Stretch: A strong, characteristic band, typically around 1115-1125 cm⁻¹, which is a hallmark of the morpholine ether linkage.

The presence of these bands confirms the integrity of the morpholine core, while the absence of, for example, a carbonyl (C=O) or hydroxyl (O-H) stretch confirms the purity of the sample from starting materials or side products.

X-ray Crystallography: The Gold Standard for Absolute Configuration

For chiral 2,2-disubstituted morpholines, NMR, MS, and IR are constitutionally informative but stereochemically blind; they cannot differentiate between enantiomers. When the absolute stereochemistry of the quaternary center must be determined, single-crystal X-ray crystallography is the definitive method.[17][18]

Causality in Choice: This technique is employed when the biological activity is expected to be stereospecific, a common scenario in drug development. Obtaining the three-dimensional structure provides unequivocal proof of both the connectivity and the absolute configuration (R or S). A successful crystallographic analysis, often evaluated by a Flack parameter close to zero, is considered irrefutable proof of the molecule's absolute structure.[19][20]

Alternative Approaches: If obtaining a single crystal proves difficult, Vibrational Circular Dichroism (VCD) offers a powerful alternative for determining absolute configuration in solution by comparing experimental spectra to those predicted by DFT calculations.[21]

Comparative Summary and Data Guide

The following tables summarize the roles of each technique and provide typical data ranges for reference.

Table 1: Comparison of Spectroscopic Techniques

Technique	Information Provided	Strengths	Limitations
NMR (¹H, ¹³C, 2D)	Atomic connectivity, molecular backbone, substitution pattern	Definitive for constitutional isomerism; non-destructive	Cannot determine absolute configuration; requires soluble sample
HRMS	Exact molecular formula	High accuracy and sensitivity; requires minimal sample	Provides no connectivity data; isomers are indistinguishable
MS/MS	Fragmentation pathways, structural clues	Supports NMR data; can help differentiate some isomers	Fragmentation can be complex and difficult to interpret
IR Spectroscopy	Presence of functional groups	Fast, inexpensive, non-destructive	Provides limited structural detail; not definitive for substitution
X-ray Crystallography	3D structure, absolute configuration (R/S)	Unambiguous and definitive ("gold standard")	Requires a suitable single crystal, which can be difficult to grow

Table 2: Typical Spectroscopic Data for a 2,2-Disubstituted Morpholine Scaffold

Technique	Feature	Typical Value / Observation
¹H NMR	H-3, H-5 (-CH₂-O-)	δ 3.7 - 4.0 ppm
H-6 (-CH₂-N-)	δ 2.8 - 3.2 ppm
H-2	Signal absent
¹³C NMR	C-3, C-5 (-CH₂-O-)	δ 65 - 75 ppm
C-6 (-CH₂-N-)	δ 45 - 55 ppm
C-2 (Quaternary)	Highly substituent-dependent; absent in DEPT-135
IR	C-O-C Stretch	Strong, ~1120 cm⁻¹
N-H Stretch	Moderate, ~3350 cm⁻¹ (if present)
C-H Stretch	2850 - 3000 cm⁻¹

Experimental Protocols

A self-validating workflow is paramount. The following outlines a standard operating procedure for the comprehensive NMR analysis of a novel 2,2-disubstituted morpholine.

Protocol: Comprehensive NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be required.

• 1D NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure adequate spectral width and resolution.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Acquire a DEPT-135 spectrum to differentiate between CH, CH₂, and CH₃ signals (quaternary carbons and CH will be absent, CH₂ will show negative phase).

• 2D NMR Acquisition:

  • Acquire a gradient-selected COSY (gs-COSY) experiment to establish ¹H-¹H correlations.

  • Acquire a gradient-selected HSQC (gs-HSQC) experiment. Optimize the spectral width in the ¹³C dimension (F1) to cover the expected chemical shift range.

  • Acquire a gradient-selected HMBC (gs-HMBC) experiment. The long-range coupling delay should be optimized for an average J-coupling of 8 Hz, which is a good starting point for detecting typical 2- and 3-bond correlations.[11]

• Data Analysis:

  • Process and reference all spectra.

  • Assign the ¹³C signals for the CH₂ groups using the HSQC data.

  • Confirm the absence of an HSQC correlation for the proposed quaternary C2 carbon.

  • Use the COSY spectrum to build the H5-H6 proton spin system.

  • Critically, use the HMBC spectrum to find the key correlations from the C2-substituent protons and the H3 protons to the C2 carbon.

  • Consolidate all data to build the final, confirmed structure.

Visualizing the Integrated Analytical Workflow

This diagram shows how different spectroscopic techniques are integrated to provide a holistic and validated structural confirmation.

Caption: Integrated workflow for structural validation.

By systematically applying this multi-faceted spectroscopic approach, researchers can achieve unambiguous and trustworthy confirmation of 2,2-disubstituted morpholine structures, building a solid foundation for further drug development and scientific discovery.

References

• Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties. Preprints.org. Available at: [Link]

• Molecular structures of gas-phase neutral morpholine and its monohydrated complexes: experimental and theoretical approaches. RSC Publishing. Available at: [Link]

• The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. ResearchGate. Available at: [Link]

• Observed IR spectrum of neutral morpholine and the calculated spectrum... ResearchGate. Available at: [Link]

• Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. ACS Publications. Available at: [Link]

• 1H and 13C NMR spectra of N-substituted morpholines. PubMed. Available at: [Link]

• Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. PMC. Available at: [Link]

• Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. ResearchGate. Available at: [Link]

• Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Recognizing the NMR pattern for morpholine. ACD/Labs. Available at: [Link]

• Absolute configuration. Wikipedia. Available at: [Link]

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• (a) Mass spectra of morpholine cation and fragment ions which are... ResearchGate. Available at: [Link]

• New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. IRIS Unibas. Available at: [Link]

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• Absolute configuration of complex chiral molecules. Spark904. Available at: [Link]

• Structural determination of the novel fragmentation routes of zwitteronic morphine opiate antagonists naloxonazine and naloxone hydrochlorides using electrospray ionization tandem mass spectrometry. PubMed. Available at: [Link]

• Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. Available at: [Link]

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• Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Available at: [Link]

• Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journals. Available at: [Link]

• (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2,2-Bis(methoxymethyl)morpholine

Executive Summary & Risk Context

2,2-Bis(methoxymethyl)morpholine (CAS: 735254-36-1) is a specialized secondary amine building block used in medicinal chemistry to modulate solubility and metabolic stability.[1] While specific toxicological data for this exact derivative is often limited in public databases, its structural homology to morpholine and 2-(methoxymethyl)morpholine dictates a strict safety protocol.

The Core Hazard: The morpholine core is a potent corrosive and skin sensitizer . The addition of two methoxymethyl groups increases the molecule's lipophilicity (LogP), theoretically enhancing its ability to permeate the stratum corneum (skin barrier) and standard glove materials.

Operational Directive: Treat this compound as a Corrosive, Flammable, and Acutely Toxic (Dermal/Inhalation) agent.[2] Do not rely on standard "blue nitrile" gloves for prolonged protection.

Physicochemical Hazard Profile (Analog-Read-Across)

Data inferred from structural analogs (Morpholine, CAS 110-91-8) and functional group analysis.

Property	Hazard Implication	Operational Response
Functional Group	Secondary Amine ( )	Corrosive (pH > 11). Causes severe skin burns and eye damage.
Substituents	Bis-Methoxymethyl (Ether linkages)	Enhanced Permeation. Lipophilic nature accelerates breakthrough in rubber polymers.
Physical State	Liquid (Predicted)	Volatility. Vapors may cause respiratory edema; heavier than air.
Flash Point	Est. >60°C (Combustible)	Fire Safety. Ground all transfer equipment; store away from oxidizers.

Personal Protective Equipment (PPE) Matrix

Hand Protection (Critical Control Point)

Scientific Rationale: Secondary amines and morpholine derivatives are known to degrade nitrile rubber. Thin disposable nitrile gloves (4 mil) often have breakthrough times of <10 minutes for concentrated morpholines.

Contact Type	Recommended Material	Thickness	Protocol
Incidental (Splash)	Double Nitrile	5 mil (Outer) / 4 mil (Inner)	"Splash & Change": If contaminated, immediately remove outer glove.
Intentional (Immersion)	Laminate Film (e.g., Silver Shield® / EVOH)	Multi-layer	Required for spill cleanup or handling volumes >100 mL.
Mechanical	Butyl Rubber	>15 mil	Use over laminate liners for heavy drum handling.

Respiratory & Body Protection[3][4][5]

• Eyes: Chemical Splash Goggles (ANSI Z87.1+). Note: Face shields are secondary protection and must be worn OVER goggles, never alone.

• Respiratory: Work exclusively in a certified chemical fume hood. If working outside containment (e.g., spill cleanup), use a Full-Face Respirator with ABEK (Organic Vapor + Ammonia/Amine) cartridges.

• Body: Chemical-resistant lab coat (poly-cotton blend minimum; Nomex preferred if flammability risk is high). Closed-toe leather/composite shoes.

Operational Protocols

Storage & Stability[4]

• Atmosphere: Hygroscopic. Store under inert gas (Nitrogen or Argon).

• Segregation: Store in a dedicated "Organic Bases" cabinet.

• Incompatibilities: Isolate strictly from Oxidizing Agents (risk of fire) and Nitro compounds (risk of forming carcinogenic nitrosamines).

Handling Workflow (Step-by-Step)

Step 1: Pre-Operational Check

• Verify Fume Hood face velocity >100 fpm.

• Prepare a neutralization bath (dilute citric acid or sodium bisulfate) nearby for tool decontamination.

Step 2: Transfer Techniques

• Small Scale (<10 mL): Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if possible, as amines can leach plasticizers.

• Large Scale (>100 mL): Use a cannula transfer (double-tipped needle) under positive nitrogen pressure to avoid atmospheric moisture and vapor release.

Step 3: Reaction Setup

• Ensure the reaction vessel is vented to a scrubber or inert line.

• Caution: Exothermic reaction with strong acids. Add acid to the amine solution slowly, with cooling.

Step 4: Decontamination

• Wipe drip tips immediately with a dry ChemWipe, then discard the wipe into solid hazardous waste.

• Rinse glassware with dilute acid (e.g., 1M HCl) before removing it from the hood for washing.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting the correct glove ensemble based on the specific task.

Figure 1: Glove selection logic based on exposure potential. Note that laminate gloves provide the highest permeation resistance for amines.

Emergency & Disposal Procedures

Spill Response

• Evacuate the immediate area.

• Don PPE: Full-face respirator (ABEK), Laminate gloves, Tyvek suit.

• Contain: Use a non-combustible absorbent (Vermiculite or Sand).[3] Do not use paper towels (fire risk).

• Neutralize: Treat the absorbed material with a dilute acid solution (e.g., 5% Citric Acid) to reduce volatility.

• Collect: Scoop into a hazardous waste pail labeled "Corrosive - Basic - Organic."

Waste Disposal[7]

• Classification: Hazardous Waste (RCRA D001/D002).

• Protocol: Do not mix with acidic waste streams (exothermic risk). Label clearly as "Morpholine Derivative."

• Incineration: The preferred method of disposal is via a licensed chemical incinerator equipped with a scrubber for nitrogen oxides (

  ).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14933202, 2-(Methoxymethyl)morpholine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Morpholine. Retrieved from [Link]

• Forsberg, K., et al.Quick Selection Guide to Chemical Protective Clothing.

• U.S. Environmental Protection Agency (EPA). CompTox Chemicals Dashboard: 2,2-Bis(methoxymethyl)morpholine. Retrieved from [Link]

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